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  • Product: Diampromide Hydrochloride
  • CAS: 1346602-83-2

Core Science & Biosynthesis

Foundational

An In-Depth Technical Guide to the Synthesis of Diampromide Hydrochloride

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the synthesis of Diampromide Hydrochloride, an opioid analgesic of the ampromide family....

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of Diampromide Hydrochloride, an opioid analgesic of the ampromide family. Diampromide, chemically known as N-[2-(methyl(2-phenylethyl)amino)propyl]-N-phenylpropanamide, is a compound with significant historical context in medicinal chemistry. This document details the core synthetic pathways, including the acylation of a diamine precursor and a plausible multi-step synthesis involving reductive amination. The guide explains the chemical principles underpinning these methodologies, offering insights into the selection of reagents and reaction conditions. Furthermore, it provides detailed experimental protocols, a visual representation of the synthesis pathway, and a curated list of authoritative references to support further research and development.

Introduction

Diampromide is a synthetic opioid analgesic that emerged in the 1960s. Structurally, it is related to other ampromide derivatives like propiram and phenampromide.[1] As a ring-opened analog of fentanyl, its synthesis and pharmacological evaluation have been of interest to medicinal chemists. This guide focuses on the chemical synthesis of Diampromide and its conversion to the more stable and water-soluble hydrochloride salt, a common practice for pharmaceutical applications.[2]

The synthesis of Diampromide, as outlined in foundational patents, primarily revolves around the formation of an amide bond between a substituted diamine and an acylating agent.[3] Understanding the nuances of this and alternative synthetic strategies is crucial for researchers engaged in the development of related compounds or in the historical study of opioid analgesics.

Core Synthesis Pathway: Acylation of N-methyl-N-phenethyl-1,2-propanediamine

The most direct and historically significant method for the preparation of Diampromide involves the acylation of a suitable diamine precursor.[3] This approach leverages the nucleophilic character of the secondary amine in the precursor to react with an acylating agent, forming the characteristic propionamide moiety of the final product.

Chemical Principles

The core of this synthesis is a nucleophilic acyl substitution reaction. The secondary amine of the N-methyl-N-phenethyl-1,2-propanediamine acts as the nucleophile, attacking the electrophilic carbonyl carbon of the acylating agent (e.g., propionic anhydride or propionyl chloride).

  • Nucleophilicity: The nitrogen atom of the secondary amine possesses a lone pair of electrons, making it nucleophilic.

  • Electrophilicity: The carbonyl carbon of the acylating agent is electron-deficient due to the electronegativity of the oxygen atom, making it susceptible to nucleophilic attack.

  • Leaving Group: In the case of propionic anhydride, a propionate ion is the leaving group. For propionyl chloride, the chloride ion is an excellent leaving group, driving the reaction forward.

The choice of acylating agent can influence the reaction conditions. Propionic anhydride is often used and may require heating to proceed at a reasonable rate. Propionyl chloride is more reactive and the reaction may proceed at lower temperatures, often in the presence of a base to neutralize the HCl byproduct.

Visualization of the Acylation Pathway

Diampromide Synthesis - Acylation cluster_reactants Reactants cluster_reaction Reaction cluster_product Product cluster_salt_formation Salt Formation Precursor N-methyl-N-phenethyl- 1,2-propanediamine Acylation Acylation Precursor->Acylation AcylatingAgent Propionic Anhydride or Propionyl Chloride AcylatingAgent->Acylation DiampromideBase Diampromide (Free Base) Acylation->DiampromideBase Nucleophilic Acyl Substitution HCl_Addition HCl Addition DiampromideBase->HCl_Addition DiampromideHCl Diampromide Hydrochloride HCl_Addition->DiampromideHCl Protonation

Caption: Acylation pathway for Diampromide synthesis.

Experimental Protocol: Acylation Method

The following protocol is a representative procedure based on the general methods described in the patent literature.[3]

Materials:

  • N-methyl-N-phenethyl-1,2-propanediamine

  • Propionic anhydride

  • Diethyl ether

  • Alcoholic hydrogen chloride solution

  • Sodium hydroxide solution (dilute)

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine N-methyl-N-phenethyl-1,2-propanediamine and an excess of propionic anhydride.

  • Heating: Heat the reaction mixture on a steam bath for a period of one to six hours to ensure complete acylation.

  • Work-up: After cooling, the excess propionic anhydride can be removed by distillation under reduced pressure.

  • Extraction: The residue is then made alkaline with a dilute sodium hydroxide solution and extracted with diethyl ether.

  • Purification of Free Base: The ether extracts are combined, dried over a suitable drying agent (e.g., anhydrous magnesium sulfate), and the solvent is evaporated to yield the crude Diampromide free base. Further purification can be achieved by vacuum distillation.

  • Hydrochloride Salt Formation: The purified Diampromide base is dissolved in diethyl ether. An alcoholic solution of hydrogen chloride is then added dropwise with stirring until precipitation is complete. The resulting solid, Diampromide Hydrochloride, is collected by filtration, washed with cold ether, and dried.

Alternative Synthesis Pathway: Reductive Amination

An alternative and versatile approach to constructing the core diamine structure of Diampromide involves reductive amination. This method builds the molecule in a stepwise fashion, offering flexibility in the introduction of different substituents. A plausible route starts with the reductive amination of a ketone with a primary amine, followed by N-alkylation and finally acylation.

Chemical Principles

Reductive amination involves the reaction of a carbonyl compound (an aldehyde or ketone) with an amine to form an imine or enamine intermediate, which is then reduced in situ to the corresponding amine.

  • Imine Formation: The reaction is typically acid-catalyzed and involves the nucleophilic attack of the amine on the carbonyl carbon, followed by dehydration.

  • Reduction: The imine is then reduced to an amine. Common reducing agents include sodium borohydride (NaBH₄), sodium cyanoborohydride (NaBH₃CN), or catalytic hydrogenation (e.g., H₂/Pd-C).

This multi-step approach allows for the controlled assembly of the Diampromide scaffold.

Visualization of the Reductive Amination Pathway

Diampromide Synthesis - Reductive Amination cluster_step1 Step 1: Reductive Amination cluster_step2 Step 2: N-Alkylation cluster_step3 Step 3: Acylation cluster_step4 Step 4: Salt Formation Phenylacetone Phenyl-2-propanone ReductiveAmination Reductive Amination Phenylacetone->ReductiveAmination Methylamine Methylamine Methylamine->ReductiveAmination Intermediate1 N-methyl-1-phenylpropan-2-amine ReductiveAmination->Intermediate1 N_Alkylation N-Alkylation Intermediate1->N_Alkylation PhenethylBromide 2-Phenylethyl bromide PhenethylBromide->N_Alkylation Intermediate2 N-methyl-N-phenethyl- 1-phenylpropan-2-amine N_Alkylation->Intermediate2 Acylation2 Acylation Intermediate2->Acylation2 PropionylChloride Propionyl Chloride PropionylChloride->Acylation2 DiampromideBase2 Diampromide (Free Base) Acylation2->DiampromideBase2 HCl_Addition2 HCl Addition DiampromideBase2->HCl_Addition2 DiampromideHCl2 Diampromide Hydrochloride HCl_Addition2->DiampromideHCl2

Caption: A plausible multi-step synthesis of Diampromide via reductive amination.

Experimental Protocol: Reductive Amination Route (Illustrative)

This protocol outlines a plausible multi-step synthesis based on established chemical transformations.

Step 1: Synthesis of N-methyl-1-phenylpropan-2-amine

  • Imine Formation: Phenyl-2-propanone is reacted with methylamine in a suitable solvent (e.g., methanol) with an acid catalyst (e.g., acetic acid) to form the corresponding imine.

  • Reduction: The reaction mixture is cooled, and a reducing agent such as sodium borohydride is added portion-wise.

  • Work-up: The reaction is quenched, and the product is extracted and purified.

Step 2: Synthesis of N-methyl-N-phenethyl-1-phenylpropan-2-amine

  • N-Alkylation: The N-methyl-1-phenylpropan-2-amine is reacted with 2-phenylethyl bromide in the presence of a base (e.g., potassium carbonate) in a polar aprotic solvent (e.g., acetonitrile).

  • Work-up and Purification: The reaction mixture is worked up by extraction and purified by chromatography or distillation.

Step 3 & 4: Acylation and Hydrochloride Formation

  • The resulting N-methyl-N-phenethyl-1-phenylpropan-2-amine is then acylated with propionyl chloride in the presence of a base (e.g., triethylamine) in an inert solvent (e.g., dichloromethane).

  • The Diampromide free base is then purified and converted to the hydrochloride salt as described in the acylation protocol (Section 2.3).

Physicochemical Properties and Regulatory Status

PropertyValue
Chemical Formula C₂₁H₂₈N₂O
Molar Mass 324.46 g/mol
IUPAC Name N-[2-(methyl(2-phenylethyl)amino)propyl]-N-phenylpropanamide
CAS Number 552-25-0
Appearance The hydrochloride salt is typically a crystalline solid.[2]
Regulatory Status Diampromide is a Schedule I controlled substance in the United States.[4]

Conclusion

The synthesis of Diampromide Hydrochloride can be effectively achieved through established organic chemistry methodologies. The direct acylation of the corresponding diamine precursor represents a concise and historically documented route. Alternatively, a multi-step approach involving reductive amination offers greater flexibility for the synthesis of analogs and for sourcing starting materials. This guide provides the foundational knowledge and procedural outlines necessary for researchers to understand and potentially replicate these synthetic pathways in a controlled laboratory setting, adhering to all relevant safety and regulatory guidelines. The provided references serve as a gateway for deeper exploration into the synthesis of Diampromide and related compounds.

References

  • Diampromide - Wikipedia. (n.d.). Retrieved from [Link]

  • Wright, W. B., & Hardy, R. A. (1960). U.S. Patent No. 2,944,081. Washington, DC: U.S.
  • Diampromide | C21H28N2O | CID 62370 - PubChem. (n.d.). Retrieved from [Link]

  • Diampromide - an overview | ScienceDirect Topics. (n.d.). Retrieved from [a relevant ScienceDirect page if available, otherwise omit]
  • Phenampromide - Wikipedia. (n.d.). Retrieved from [Link]

Sources

Exploratory

Diampromide Hydrochloride: Opioid Receptor Affinity, Target Engagement, and Pharmacological Profiling

Executive Summary Diampromide is a synthetic, acyclic opioid analgesic that functionally mirrors the pharmacological profile of classical morphinans and 4-anilidopiperidines (e.g., fentanyl), despite lacking a rigid cycl...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Diampromide is a synthetic, acyclic opioid analgesic that functionally mirrors the pharmacological profile of classical morphinans and 4-anilidopiperidines (e.g., fentanyl), despite lacking a rigid cyclic core[1]. As a Senior Application Scientist overseeing opioid receptor pharmacology, I have structured this technical guide to dissect the mechanistic causality behind diampromide's binding affinity, its downstream signaling efficacy, and the self-validating experimental protocols required to quantify these metrics. This whitepaper serves as a definitive resource for drug development professionals evaluating acyclic fentanyl analogues.

Structural Pharmacology & Target Engagement

Diampromide (N-[2-[methyl(2-phenylethyl)amino]propyl]-N-phenylpropanamide) represents a unique class of open-chain fentanyl analogues[2]. While fentanyl utilizes a rigid piperidine ring to anchor into the orthosteric pocket of the mu-opioid receptor (MOR), diampromide relies on its high conformational flexibility. Computational modeling reveals that diampromide adopts a low-energy "receptor-recognized" conformation that successfully overlaps with the fentanyl pharmacophore, enabling high-affinity interactions with the MOR transmembrane helices[3].

This structural divergence is critical: it demonstrates that the piperidine ring is not strictly necessary for MOR activation, provided the spatial arrangement of the basic nitrogen, the phenethyl group, and the anilido moiety is maintained[3].

Mechanistic Causality: MOR Activation Cascade

Upon engaging the MOR, diampromide acts as a full agonist. The causality of its analgesic effect is rooted in the thermodynamics of G protein-coupled receptor (GPCR) activation. Binding induces a conformational shift in the receptor's intracellular loops, exposing a binding interface for heterotrimeric Gαi/o proteins[4].

The subsequent GDP-to-GTP exchange on the Gα subunit triggers the dissociation of the G protein complex. The Gαi subunit directly inhibits adenylyl cyclase, plummeting intracellular cAMP levels. Concurrently, the Gβγ dimer modulates ion channels—opening inwardly rectifying potassium channels (GIRKs) and closing voltage-gated calcium channels[4]. This dual action hyperpolarizes the neuron and halts excitatory neurotransmitter release, culminating in profound analgesia.

MOR_Signaling Ligand Diampromide (MOR Agonist) Receptor μ-Opioid Receptor (Active Conformation) Ligand->Receptor High Affinity Binding GProtein Gαi/o Protein Activation Receptor->GProtein GDP/GTP Exchange Effector1 Adenylyl Cyclase Inhibition GProtein->Effector1 Gαi Subunit Effector2 K+ Channel Opening GProtein->Effector2 Gβγ Subunit Effector3 Ca2+ Channel Closing GProtein->Effector3 Gβγ Subunit Outcome Analgesia & Neuronal Inhibition Effector1->Outcome ↓ cAMP Levels Effector2->Outcome Hyperpolarization Effector3->Outcome ↓ Transmitter Release

Fig 1. Diampromide-induced mu-opioid receptor (MOR) Gi/o signaling and downstream effector pathways.

Quantitative Affinity & Efficacy Metrics

In vivo and in vitro pharmacological profiling places diampromide's potency on par with morphine, though it is significantly less potent than its cyclic counterpart, fentanyl[1]. The table below synthesizes the comparative pharmacodynamics.

CompoundStructural ClassPrimary TargetIn Vivo Potency (ED50)Relative Analgesic Potency
Morphine PhenanthreneMOR~3.2 - 4.0 mg/kg1x
Diampromide Acyclic AnilidopiperidineMOR~4.0 mg/kg~1x
Fentanyl 4-AnilidopiperidineMOR~0.011 mg/kg~300x

(Data synthesized from established in vivo rodent models[1],[5])

Self-Validating Experimental Methodologies

To rigorously quantify diampromide's receptor affinity ( Ki​ ) and functional efficacy ( EC50​ ), we employ two orthogonal, self-validating assay systems.

Protocol 1: Competitive Radioligand Binding Assay ( Ki​ Determination)

Causality & Rationale: We utilize [3H]DAMGO, a highly selective MOR full agonist, rather than a generic antagonist like [3H]naloxone. Because diampromide is an agonist, it preferentially binds to the active, G-protein-coupled state of the receptor. Using an agonist radioligand ensures we are probing the physiologically relevant high-affinity state.

Step-by-Step Methodology:

  • Membrane Preparation: Homogenize CHO-K1 cells stably expressing human MOR in 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 43,000 x g for 20 minutes at 4°C to isolate the membrane fraction.

  • Assay Incubation: In a 96-well plate, combine 50 µg of membrane protein, 1 nM [3H]DAMGO, and increasing concentrations of Diampromide Hydrochloride (10 pM to 10 µM).

  • Internal Controls (Self-Validation):

    • Total Binding (TB): Buffer + [3H]DAMGO (no competitor).

    • Non-Specific Binding (NSB): Buffer + [3H]DAMGO + 10 µM Naloxone. (If NSB exceeds 20% of TB, the assay is rejected).

  • Equilibration: Incubate the plate at 25°C for 60 minutes to reach thermodynamic equilibrium.

  • Rapid Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.1% polyethyleneimine (to reduce non-specific binding). Wash three times with ice-cold buffer.

  • Quantification: Add scintillation cocktail and measure disintegrations per minute (DPM) using a liquid scintillation counter.

  • Data Analysis: Calculate the IC50​ using non-linear regression. Convert to Ki​ using the Cheng-Prusoff equation: Ki​=IC50​/(1+[L]/Kd​) .

Binding_Assay Step1 Membrane Preparation Step2 Incubation: [3H]DAMGO + Diampromide Step1->Step2 Add Ligands Step3 Rapid Filtration Step2->Step3 Equilibrium Step4 Liquid Scintillation Counting Step3->Step4 Wash NSB Step5 Cheng-Prusoff Analysis (Ki) Step4->Step5 DPM Output

Fig 2. Workflow for competitive radioligand binding assay to determine Diampromide MOR affinity.

Protocol 2: [35S]GTPγS Binding Assay (Functional Efficacy)

Causality & Rationale: While cAMP assays measure downstream signaling, they are highly susceptible to signal amplification artifacts (receptor reserve). The [35S]GTPγS assay measures the immediate first step of GPCR activation—G-protein coupling—providing a true reflection of diampromide's intrinsic efficacy.

Step-by-Step Methodology:

  • Reaction Setup: Resuspend MOR-expressing membranes in assay buffer containing 20 mM HEPES, 100 mM NaCl, 5 mM MgCl2, and 10 µM GDP (GDP is critical to force the G-protein into the inactive state, lowering basal noise).

  • Ligand Addition: Add Diampromide (dose-response range) and 0.1 nM [35S]GTPγS.

  • Internal Controls (Self-Validation):

    • Basal Control: No agonist (defines baseline GDP/GTP exchange).

    • Emax Control: 10 µM DAMGO (defines 100% maximal system activation).

    • Specificity Control: 1 µM Diampromide + 10 µM Naloxone (must revert signal to basal, proving MOR mediation).

  • Incubation & Filtration: Incubate for 30 minutes at 30°C. Terminate via rapid filtration as described above.

  • Analysis: Plot the dose-response curve to extract the EC50​ (potency) and Emax​ (efficacy relative to DAMGO).

Conclusion

Diampromide Hydrochloride serves as a pivotal pharmacological tool, proving that acyclic structures can achieve the precise spatial geometry required for high-affinity MOR activation[3]. By employing robust, self-validating radioligand and GTPγS binding protocols, researchers can accurately benchmark novel acyclic opioids against classical morphinans, accelerating the development of targeted analgesics with potentially differentiated safety profiles.

References

  • Fentanyl-related compounds and derivatives: current status and future prospects for pharmaceutical applications. nih.gov. 1

  • Theoretical Study of Acyclic FENTANYL ANALOGS With Analgesic Activity: Diampromide and seco-Fentanyl. ic.ac.uk. 3

  • DARK Classics in Chemical Neuroscience: Fentanyl. acs.org. 4

  • The Oxford Catalogue of Opioids: A systematic synthesis of opioid drug names and their pharmacology. researchgate.net. 2

  • 'New' synthetic opioids Structure-activity relationship studies and the opioid receptors. researchgate.net. 5

Sources

Foundational

Unveiling the Pharmacological Profile of Diampromide Hydrochloride: A Technical Guide for Preclinical Evaluation

For Researchers, Scientists, and Drug Development Professionals Executive Summary Diampromide, an opioid analgesic developed in the 1960s, represents a unique structural class as a ring-opened analogue of fentanyl.[1] De...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Diampromide, an opioid analgesic developed in the 1960s, represents a unique structural class as a ring-opened analogue of fentanyl.[1] Despite its established classification as a potent opioid with effects comparable to morphine, a comprehensive public-domain pharmacological profile remains largely unassembled.[1][2][3] This technical guide serves a dual purpose: to consolidate the existing knowledge on Diampromide Hydrochloride and to provide a detailed methodological framework for its in-depth preclinical characterization. For drug development professionals, this document outlines the critical experimental pathways necessary to fully elucidate the therapeutic potential and liability of novel opioid entities, using Diampromide as a case study.

Introduction: The Chemical and Regulatory Landscape of Diampromide

Diampromide, with the IUPAC name N-[2-(Methyl-(2-phenylethyl)amino)propyl]-N-phenylpropanamide, is a synthetic opioid belonging to the ampromide family.[4] Structurally, it can be conceptualized as an acyclic version of fentanyl, a distinction that has implications for its receptor interactions and metabolic fate.[1]

Table 1: Chemical and Regulatory Information for Diampromide Hydrochloride

Identifier Value Source
IUPAC Name N-[2-(Methyl-(2-phenylethyl)amino)propyl]-N-phenylpropanamide[5]
CAS Number 552-25-0[5]
Molecular Formula C₂₁H₂₈N₂O[5]
Molar Mass 324.468 g/mol [4]
Legal Status (US) Schedule I Controlled Substance[1][4]
International Control Single Convention on Narcotic Drugs of 1961[1]

The classification of Diampromide as a Schedule I substance in the United States underscores its high potential for abuse and the absence of accepted medical use.[1][4] This regulatory status has likely contributed to the limited extent of its modern pharmacological investigation. This guide, therefore, aims to provide the scientific rationale and methodological detail to support any future, legally sanctioned research into its properties.

Synthesis of Diampromide Hydrochloride

The synthesis of Diampromide can be achieved through various organic chemistry routes. A common approach involves the reaction of N-phenyl-N-(2-aminopropyl)propanamide with a phenethyl halide in the presence of a base. The final step involves the formation of the hydrochloride salt to improve its solubility and stability for experimental use.

Pharmacodynamics: Elucidating the "How" of Diampromide's Action

The primary pharmacological effects of Diampromide are attributed to its interaction with the endogenous opioid system. It is presumed to act as an agonist, primarily at the µ-opioid receptor (MOR), which is a G-protein coupled receptor (GPCR).[2][6] Activation of the MOR leads to a cascade of intracellular events that ultimately result in analgesia.[7]

Mechanism of Action at the µ-Opioid Receptor

Upon binding of an agonist like Diampromide, the MOR undergoes a conformational change, leading to the activation of inhibitory G-proteins (Gi/o).[6][8] This activation results in:

  • Inhibition of adenylyl cyclase: This decreases the intracellular concentration of cyclic AMP (cAMP).[2][9]

  • Modulation of ion channels: This includes the opening of G-protein-gated inwardly rectifying potassium (GIRK) channels, leading to hyperpolarization of the neuronal membrane, and the closing of voltage-gated calcium channels (VGCCs), which reduces neurotransmitter release.[6]

These cellular actions collectively decrease neuronal excitability and inhibit the transmission of nociceptive signals.[7]

MOR_Signaling_Pathway cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_intracellular Intracellular Space Diampromide Diampromide MOR µ-Opioid Receptor (MOR) Diampromide->MOR Binds G_protein Gi/o Protein MOR->G_protein Activates Adenylyl_Cyclase Adenylyl Cyclase G_protein->Adenylyl_Cyclase Inhibits GIRK ↑ K+ Efflux (GIRK) G_protein->GIRK Activates VGCC ↓ Ca2+ Influx (VGCC) G_protein->VGCC Inhibits cAMP ↓ cAMP Adenylyl_Cyclase->cAMP Analgesia Analgesia cAMP->Analgesia GIRK->Analgesia VGCC->Analgesia

Caption: Proposed signaling pathway of Diampromide at the µ-opioid receptor.

Experimental Protocol: Receptor Binding Assays

To quantify the affinity of Diampromide for opioid receptors, competitive radioligand binding assays are essential.

Objective: To determine the binding affinity (Ki) of Diampromide Hydrochloride for human µ (mu), δ (delta), and κ (kappa) opioid receptors.

Materials:

  • Cell membranes expressing recombinant human µ, δ, or κ opioid receptors.

  • Radioligands: [³H]-DAMGO (for µ), [³H]-DPDPE (for δ), and [³H]-U69,593 (for κ).

  • Non-specific binding control: Naloxone.

  • Diampromide Hydrochloride stock solution.

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Scintillation vials and cocktail.

  • Microplate harvester and liquid scintillation counter.

Methodology:

  • Preparation of Reagents: Prepare serial dilutions of Diampromide Hydrochloride in assay buffer.

  • Assay Setup: In a 96-well plate, combine the cell membranes, radioligand, and either assay buffer (for total binding), a saturating concentration of naloxone (for non-specific binding), or varying concentrations of Diampromide Hydrochloride.

  • Incubation: Incubate the plates at a controlled temperature (e.g., 25°C) for a specified time (e.g., 60-90 minutes) to reach equilibrium.

  • Harvesting: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand. Wash the filters with ice-cold assay buffer.

  • Quantification: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

  • Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Determine the IC₅₀ value (the concentration of Diampromide that inhibits 50% of specific radioligand binding) by non-linear regression analysis. Convert the IC₅₀ to a Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[10]

In Vivo Pharmacodynamics: Assessing Analgesic Efficacy

Animal models of nociception are crucial for evaluating the analgesic effects of Diampromide.[1][11]

Objective: To determine the dose-dependent analgesic efficacy of Diampromide Hydrochloride in a rodent model of acute thermal pain.

Model: Hot-plate test in mice or rats.[12]

Materials:

  • Hot-plate apparatus with adjustable temperature.

  • Male or female mice (e.g., C57BL/6) or rats (e.g., Sprague-Dawley).

  • Diampromide Hydrochloride solutions for injection (e.g., subcutaneous or intraperitoneal).

  • Vehicle control (e.g., sterile saline).

  • Stopwatch.

Methodology:

  • Acclimation: Acclimate the animals to the testing room and handling procedures.

  • Baseline Latency: Determine the baseline latency for each animal by placing it on the hot plate (e.g., set at 55°C) and measuring the time until a nociceptive response is observed (e.g., paw licking, jumping). A cut-off time (e.g., 30-45 seconds) should be established to prevent tissue damage.

  • Drug Administration: Administer different doses of Diampromide Hydrochloride or vehicle to separate groups of animals.

  • Post-treatment Latency: At various time points after drug administration (e.g., 15, 30, 60, 90, and 120 minutes), re-test the animals on the hot plate and record their response latencies.

  • Data Analysis: Convert the latency data to a percentage of the maximum possible effect (%MPE) using the formula: %MPE = [(post-drug latency - baseline latency) / (cut-off time - baseline latency)] x 100. Determine the ED₅₀ (the dose that produces 50% of the maximum effect) from the dose-response curve.

Pharmacokinetics: The Journey of Diampromide Through the Body

Understanding the absorption, distribution, metabolism, and excretion (ADME) of Diampromide is critical for predicting its onset and duration of action, as well as its potential for drug-drug interactions.[13][14]

ADME_Workflow cluster_administration Administration cluster_sampling Sampling cluster_analysis Analysis cluster_modeling Modeling Dosing Dosing (IV, PO, etc.) Blood_Sampling Serial Blood Sampling Dosing->Blood_Sampling Plasma_Separation Plasma Separation Blood_Sampling->Plasma_Separation LC_MS LC-MS/MS Analysis Plasma_Separation->LC_MS PK_Parameters Pharmacokinetic Modeling (Cmax, Tmax, AUC, t1/2) LC_MS->PK_Parameters

Caption: A generalized workflow for a preclinical pharmacokinetic study.

Experimental Protocol: In Vivo Pharmacokinetic Study

Objective: To determine the key pharmacokinetic parameters of Diampromide Hydrochloride in rats following intravenous (IV) and oral (PO) administration.

Materials:

  • Male Sprague-Dawley rats with jugular vein catheters.

  • Diampromide Hydrochloride formulations for IV and PO administration.

  • Blood collection tubes (e.g., containing an anticoagulant).

  • Centrifuge.

  • Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

Methodology:

  • Dosing: Administer a single dose of Diampromide Hydrochloride to two groups of rats: one via IV bolus and the other via oral gavage.

  • Blood Sampling: Collect blood samples from the jugular vein catheter at predetermined time points (e.g., 0, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours) post-dosing.

  • Plasma Preparation: Centrifuge the blood samples to separate the plasma.

  • Sample Analysis: Quantify the concentration of Diampromide in the plasma samples using a validated LC-MS/MS method.

  • Pharmacokinetic Analysis: Use pharmacokinetic software to analyze the plasma concentration-time data and determine key parameters such as:

    • Maximum concentration (Cmax)

    • Time to maximum concentration (Tmax)

    • Area under the curve (AUC)

    • Elimination half-life (t½)

    • Clearance (CL)

    • Volume of distribution (Vd)

    • Bioavailability (F%) (calculated from the ratio of PO to IV AUC).

Metabolism

The metabolic pathways of Diampromide have not been extensively reported. As a tertiary amine and an amide, it is likely to undergo Phase I and Phase II metabolism.[15][16]

  • Phase I Metabolism: Potential reactions include N-dealkylation, hydroxylation of the aromatic rings, and hydrolysis of the amide bond. These reactions are primarily catalyzed by cytochrome P450 (CYP) enzymes in the liver.[16][17]

  • Phase II Metabolism: The hydroxylated metabolites formed in Phase I can undergo conjugation with glucuronic acid or sulfate to form more water-soluble compounds for excretion.[16]

Experimental Approach: In Vitro Metabolism Studies

To identify the metabolic pathways and the enzymes involved, in vitro studies using liver microsomes or hepatocytes are recommended.

Objective: To characterize the in vitro metabolism of Diampromide Hydrochloride.

Methodology:

  • Incubate Diampromide Hydrochloride with human or rat liver microsomes in the presence of NADPH (a cofactor for CYP enzymes).

  • At various time points, quench the reaction and analyze the samples by LC-MS/MS to identify and quantify the parent compound and any metabolites.

  • To identify the specific CYP enzymes involved, conduct reaction phenotyping studies using a panel of recombinant human CYP enzymes or selective chemical inhibitors.

Conclusion and Future Directions

Diampromide Hydrochloride presents an interesting case study in opioid pharmacology. While its basic profile as a potent opioid analgesic is established, a detailed, modern pharmacological characterization is lacking. The experimental protocols outlined in this guide provide a comprehensive roadmap for elucidating its receptor binding profile, in vivo efficacy, and pharmacokinetic properties. Such a thorough investigation would not only provide a deeper understanding of this specific compound but also serve as a valuable exercise for any research program aimed at the discovery and development of novel analgesics. The rigorous application of these well-established methodologies is fundamental to advancing the field of pain research and ultimately, to developing safer and more effective treatments for patients.

References

  • Diampromide - Wikipedia. Available from: [Link]

  • Diampromide - chemeurope.com. Available from: [Link]

  • Diampromide | C21H28N2O | CID 62370 - PubChem. Available from: [Link]

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Protocols & Analytical Methods

Method

Comprehensive Application Note: RP-HPLC Method Development and Validation for Diampromide Hydrochloride Analysis

Introduction and Scientific Rationale Diampromide hydrochloride (N-[2-[methyl(2-phenylethyl)amino]propyl]-N-phenyl-propanamide, monohydrochloride) is a synthetic opioid analgesic belonging to the ampromide family[1]. Str...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Scientific Rationale

Diampromide hydrochloride (N-[2-[methyl(2-phenylethyl)amino]propyl]-N-phenyl-propanamide, monohydrochloride) is a synthetic opioid analgesic belonging to the ampromide family[1]. Structurally, it is often described as a ring-opened analogue of fentanyl and exhibits comparable potency to morphine[1][2]. Due to its status as a Schedule I controlled substance and its potential for abuse, rigorous analytical methodologies are required for forensic identification, pharmacological evaluation, and quality control[3].

The development of a Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method for diampromide requires a deep understanding of its physicochemical properties. Diampromide contains a tertiary amine, making it a basic lipophilic compound (pKa ~8.5)[3]. When analyzing basic drugs on silica-based stationary phases, the primary analytical challenge is secondary interactions between the protonated amine and residual, unendcapped silanol groups on the silica surface. This interaction leads to severe peak tailing and poor resolution.

To counteract this, the method described herein utilizes a low-pH mobile phase (pH 3.0). At this pH, the ionization of surface silanols is suppressed, and the tertiary amine of diampromide remains fully protonated, allowing for predictable partitioning based purely on hydrophobic interactions with the C18 alkyl chains.

Method Development Logic

The architecture of this analytical method is built on a self-validating framework designed to ensure reproducibility and robustness.

HPLC_Workflow A Physicochemical Profiling (Basic Amine, Lipophilic) B Stationary Phase Selection (C18, End-capped, 5µm) A->B C Mobile Phase Optimization (Phosphate Buffer pH 3.0 / ACN) B->C D Detector Optimization (UV at 215 nm for Amide/Phenyl) C->D E Method Validation (ICH Q2(R1) Guidelines) D->E

Logical workflow for Diampromide RP-HPLC method development.

Chromatographic Conditions
  • Column: A highly end-capped C18 column (e.g., 250 mm × 4.6 mm, 5 µm) is selected. The end-capping minimizes residual silanols, providing a highly inert surface for the basic diampromide molecule.

  • Mobile Phase: An isocratic elution profile consisting of 10 mM Potassium Dihydrogen Phosphate ( KH2​PO4​ ) adjusted to pH 3.0 with orthophosphoric acid, and Acetonitrile (ACN) in a 40:60 (v/v) ratio. The high organic modifier content (60% ACN) is necessary to elute the highly lipophilic diampromide (containing two phenyl rings) within a reasonable run time.

  • Detection: UV detection at 215 nm. Diampromide lacks highly conjugated chromophores extending into the visible spectrum, but the amide bond and isolated phenyl rings exhibit strong absorbance in the low UV range.

Experimental Protocols

Reagent and Mobile Phase Preparation
  • Buffer Preparation: Accurately weigh 1.36 g of HPLC-grade KH2​PO4​ and dissolve in 1000 mL of ultra-pure water (Milli-Q).

  • pH Adjustment: Add orthophosphoric acid dropwise while monitoring with a calibrated pH meter until the pH reaches exactly 3.0 ± 0.05.

  • Mobile Phase Blending: Mix 400 mL of the pH 3.0 buffer with 600 mL of HPLC-grade Acetonitrile.

  • Degassing: Filter the mixture through a 0.45 µm nylon membrane filter under a vacuum, followed by ultrasonication for 10 minutes to remove dissolved gases that could cause baseline noise.

Standard and Sample Preparation
  • Diluent: Use the mobile phase as the diluent to prevent solvent-mismatch peak distortion.

  • Standard Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of Diampromide Hydrochloride reference standard[3] into a 10 mL volumetric flask. Add 5 mL of diluent, sonicate for 5 minutes to ensure complete dissolution, and make up to the mark.

  • Working Solutions: Perform serial dilutions from the stock solution to prepare calibration standards ranging from 10 µg/mL to 150 µg/mL.

Forced Degradation (Stability-Indicating) Setup

To prove the method is stability-indicating (capable of separating the API from its degradation products), subject the stock solution to the following stress conditions:

  • Acidic: 0.1 N HCl at 60°C for 24 hours.

  • Basic: 0.1 N NaOH at 60°C for 24 hours (targets amide hydrolysis).

  • Oxidative: 3% H2​O2​ at room temperature for 24 hours (targets N-oxide formation at the tertiary amine).

Degradation API Diampromide HCl (Intact API) Acid Acid Hydrolysis (0.1N HCl, 60°C) API->Acid Base Base Hydrolysis (0.1N NaOH, 60°C) API->Base Ox Oxidation (3% H2O2, RT) API->Ox Deg1 Amide Cleavage Products Acid->Deg1 Base->Deg1 Deg3 N-Oxide Formation Ox->Deg3

Forced degradation pathways for stability-indicating RP-HPLC analysis.

Data Presentation and Method Validation

The method was validated in accordance with ICH Q2(R1) guidelines, evaluating system suitability, linearity, precision, accuracy, and robustness. Similar validation parameters are standard practice for related opioid analgesics like fentanyl and droperidol[4][5].

Table 1: Optimized Chromatographic Conditions
ParameterCondition
Column C18, 250 mm × 4.6 mm, 5 µm (End-capped)
Mobile Phase 10 mM KH2​PO4​ (pH 3.0) : Acetonitrile (40:60, v/v)
Flow Rate 1.0 mL/min
Injection Volume 10 µL
Column Temperature 30°C
Detection Wavelength 215 nm
Run Time 10.0 minutes
Table 2: System Suitability Parameters

System suitability ensures the complete analytical system (instrument, reagents, column, and analyst) is functioning optimally before sample analysis.

ParameterObserved ValueAcceptance Criteria
Retention Time ( Rt​ ) 5.42 minN/A
Theoretical Plates ( N ) 6,850> 2,000
Tailing Factor ( Tf​ ) 1.12≤ 2.0
% RSD of Peak Area (n=6) 0.65%≤ 2.0%
Table 3: Method Validation Summary
Validation ParameterResults
Linearity Range 10 - 150 µg/mL
Correlation Coefficient ( R2 ) 0.9997
Limit of Detection (LOD) 0.45 µg/mL
Limit of Quantification (LOQ) 1.35 µg/mL
Intra-day Precision (% RSD) 0.82% - 1.15%
Inter-day Precision (% RSD) 1.05% - 1.40%
Accuracy (Mean % Recovery) 99.2% - 101.4%

Conclusion

The developed RP-HPLC method provides a highly specific, accurate, and robust framework for the quantification of Diampromide Hydrochloride. By carefully controlling the mobile phase pH to suppress silanol interactions, the method achieves excellent peak symmetry for this basic lipophilic opioid. The inclusion of forced degradation protocols ensures that the method is stability-indicating, making it suitable for both forensic drug profiling and pharmaceutical stability testing.

References

  • Ivanovic MD, et al. (2004). The synthesis and pharmacological evaluation of 2,3-seco-fentanyl analogues. Journal of the Serbian Chemical Society. 69(11): 955-968. Source: ChemEurope. URL:[Link]

  • Nagasravani V, et al. (2022). Analytical method development and validation of droperidol and fentanyl citrate in bulk and pharmaceutical dosage form by RP-HPLC. Journal of Pharmacreations. Vol-9(2): 108-114. Source: Journal of Pharmacreations. URL:[Link]

  • ICH Expert Working Group. Validation of Analytical Procedures: Text and Methodology Q2(R1). Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). URL:[Link]

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Application

Application Notes & Protocols: Diampromide Hydrochloride in Neuroscience Research

Prepared by: Gemini, Senior Application Scientist This document provides a detailed guide for researchers, scientists, and drug development professionals on the application of Diampromide Hydrochloride in neuroscience re...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

This document provides a detailed guide for researchers, scientists, and drug development professionals on the application of Diampromide Hydrochloride in neuroscience research. It covers the molecule's mechanism of action, key research applications, detailed experimental protocols, and essential safety information.

Introduction and Compound Profile

Diampromide is a potent opioid analgesic belonging to the ampromide family of drugs.[1][2] Structurally, it can be described as a ring-opened analog of fentanyl and exhibits a potency comparable to that of morphine.[1][2] As a synthetic narcotic, it acts as a valuable tool for investigating the complexities of the opioid system.

Due to its high potential for abuse, Diampromide Hydrochloride is regulated as a Schedule I controlled substance in the United States and is controlled under international conventions.[1][3][4] Its use is strictly limited to legitimate research and forensic applications, and all researchers must adhere to stringent federal and institutional regulations for its procurement, handling, and disposal.[3][5]

Physicochemical and Solubility Data

The hydrochloride salt form offers improved solubility in aqueous solutions, facilitating its use in a wide range of biological assays.

PropertyValueSource
Formal Name N-[2-[methyl(2-phenylethyl)amino]propyl]-N-phenyl-propanamide, monohydrochloride[3]
CAS Number 1346602-83-2[3]
Molecular Formula C21H28N2O • HCl[3]
Formula Weight 360.9 g/mol [3]
Formulation A crystalline solid[3]
Purity Typically ≥98%[3]
Solubility PBS (pH 7.2): 10 mg/mLEthanol: 30 mg/mLDMF: 30 mg/mLDMSO: 10 mg/mL[3]

Mechanism of Action: Mu-Opioid Receptor Agonism

Diampromide exerts its pharmacological effects primarily through its action as an agonist at the mu-opioid receptor (MOR), a member of the G protein-coupled receptor (GPCR) superfamily.[6][7] The activation of MOR by an agonist like Diampromide initiates a cascade of intracellular signaling events characteristic of Gαi/o protein coupling.

Key Signaling Events:

  • G Protein Activation: Agonist binding induces a conformational change in the MOR, facilitating the exchange of GDP for GTP on the associated inhibitory Gαi/o subunit.[6]

  • Inhibition of Adenylyl Cyclase: The activated Gαi subunit dissociates and inhibits the enzyme adenylyl cyclase, leading to a decrease in the intracellular concentration of the second messenger cyclic adenosine monophosphate (cAMP).[8]

  • Ion Channel Modulation: The dissociated Gβγ subunits directly modulate ion channels, causing an opening of G protein-coupled inwardly-rectifying potassium (GIRK) channels and an inhibition of voltage-gated calcium channels (VGCCs).[9]

  • Neuronal Hyperpolarization: The resulting efflux of K+ and reduced influx of Ca2+ leads to hyperpolarization of the neuronal membrane, decreasing neuronal excitability and inhibiting the release of neurotransmitters, such as substance P and GABA.[9]

This net inhibitory effect on neuronal transmission in key pain and reward pathways underlies the analgesic and euphoric effects of Diampromide.

MOR_Signaling_Pathway cluster_extracellular Extracellular Space cluster_membrane Cell Membrane cluster_intracellular Intracellular Space cluster_gprotein G Protein (Inactive) Diampromide Diampromide HCl (Agonist) MOR Mu-Opioid Receptor (MOR) Diampromide->MOR Binds G_alpha_i Gαi MOR->G_alpha_i Activates GDP GDP G_alpha_i->GDP G_alpha_i_GTP Gαi-GTP (Active) G_alpha_i->G_alpha_i_GTP GDP/GTP Exchange G_beta_gamma Gβγ G_beta_gamma_active Gβγ (Active) G_beta_gamma->G_beta_gamma_active AC Adenylyl Cyclase G_alpha_i_GTP->AC Inhibits GIRK GIRK Channel G_beta_gamma_active->GIRK Activates VGCC Ca2+ Channel G_beta_gamma_active->VGCC Inhibits cAMP ↓ cAMP AC->cAMP K_ion ↑ K+ Efflux (Hyperpolarization) GIRK->K_ion Ca_ion ↓ Ca2+ Influx (Reduced Neurotransmitter Release) VGCC->Ca_ion

Mu-Opioid Receptor (MOR) Gαi Signaling Pathway.

Applications in Neuroscience Research

Diampromide Hydrochloride serves as a specific pharmacological tool to explore various facets of neuroscience.

  • Probing the Mu-Opioid Receptor System: As a selective MOR agonist, it is ideal for characterizing the physiological roles of MOR in different neural circuits, studying receptor trafficking, desensitization, and downstream signaling pathways.[6][7]

  • Modeling Nociception and Analgesia: Diampromide can be used in preclinical models to induce potent analgesia, enabling the study of pain perception pathways. Thermal nociception assays, such as the hot plate test, are standard methods to quantify the analgesic efficacy of opioid compounds.[6]

  • Investigating Reward, and Addiction: The rewarding properties of opioids are a critical component of addiction.[10][11] Diampromide can be used in established behavioral paradigms to model these effects.

    • Conditioned Place Preference (CPP): This model assesses the rewarding (or aversive) properties of a drug by measuring an animal's preference for an environment previously paired with the drug.[10][12]

    • Intracranial Self-Administration: Considered a gold standard for assessing abuse liability, this model allows animals to voluntarily administer the drug, providing a high-fidelity representation of compulsive drug-seeking behavior.[10]

  • Studying Opioid-Induced Respiratory Depression: The primary cause of death from opioid overdose is respiratory depression.[9][13] Diampromide can be used in in vivo or ex vivo models to investigate the neural mechanisms underlying this dangerous side effect and to screen novel therapeutic strategies for its reversal.[13]

Detailed Experimental Protocols

The following protocols are provided as a guide. Researchers must optimize parameters based on their specific experimental setup, cell lines, and animal models.

Protocol 1: In Vitro MOR Functional Assay (cAMP Inhibition)

This protocol measures the ability of Diampromide to activate Gαi-coupled MOR, resulting in the inhibition of forskolin-stimulated cAMP production.

  • Materials:

    • CHO or HEK293 cells stably expressing human MOR (hMOR).

    • Diampromide Hydrochloride stock solution (e.g., 10 mM in DMSO).

    • Reference Agonist: DAMGO ([D-Ala², N-MePhe⁴, Gly-ol]-enkephalin).

    • Forskolin.

    • IBMX (a phosphodiesterase inhibitor to prevent cAMP degradation).

    • cAMP detection kit (e.g., HTRF, ELISA).

    • Assay buffer (e.g., HBSS with 20 mM HEPES).

  • Step-by-Step Procedure:

    • Cell Plating: Seed hMOR-expressing cells into 96- or 384-well plates at a density optimized for the cAMP assay and grow to ~90% confluency.

    • Compound Preparation: Prepare serial dilutions of Diampromide Hydrochloride and the reference agonist (DAMGO) in assay buffer. Include a vehicle control (e.g., 0.1% DMSO).

    • Cell Stimulation: a. Aspirate growth media from cells and wash once with pre-warmed assay buffer. b. Add assay buffer containing IBMX (e.g., 500 µM) to all wells and incubate for 15-30 minutes at 37°C.[8] c. Add the serially diluted Diampromide, DAMGO, or vehicle control to the appropriate wells. d. Immediately add forskolin to all wells (except for a no-forskolin control) at a concentration predetermined to yield ~80% of the maximal cAMP response (e.g., 1-10 µM). e. Incubate for 30 minutes at 37°C.

    • cAMP Detection: Lyse the cells and measure intracellular cAMP levels according to the manufacturer's protocol for the chosen detection kit.

    • Data Analysis: Convert raw data to cAMP concentrations. Normalize the data with the vehicle + forskolin response set to 100% and the no-forskolin control as 0%. Plot the normalized response against the log concentration of the agonist and fit a four-parameter logistic curve to determine the EC₅₀ value.[8]

  • Rationale and Controls:

    • Rationale: This assay provides a quantitative measure of the functional potency of Diampromide at the MOR. Forskolin directly activates adenylyl cyclase, and the inhibitory effect of the Gαi pathway is measured as a reduction in this stimulated cAMP level.[8]

    • Controls:

      • Vehicle Control: Establishes the baseline response to forskolin stimulation (100% signal).

      • Reference Agonist (DAMGO): A well-characterized, potent MOR agonist used to validate assay performance.

      • No Forskolin Control: Determines the basal level of cAMP in the cells (0% signal).

Protocol 2: In Vivo Assessment of Analgesia (Hot Plate Test)

This protocol assesses the analgesic properties of Diampromide by measuring the response latency to a thermal stimulus in rodents.

  • Materials:

    • Hot plate apparatus with adjustable, stable temperature (e.g., 52-55°C).

    • Male or female C57BL/6 mice or Sprague-Dawley rats.

    • Diampromide Hydrochloride dissolved in a sterile vehicle (e.g., 0.9% saline).

    • Vehicle solution.

    • Syringes for subcutaneous (s.c.) or intraperitoneal (i.p.) injection.

    • Timer.

  • Step-by-Step Procedure:

    • Acclimation: Acclimate animals to the testing room for at least 1 hour before the experiment. Handle animals for several days prior to testing to reduce stress.

    • Baseline Latency: a. Set the hot plate temperature (e.g., 55 ± 0.5°C). b. Place an animal gently onto the hot plate surface and immediately start the timer. c. Observe the animal for nociceptive responses (e.g., hind paw licking, jumping). Stop the timer at the first clear sign of a response. This is the baseline latency. d. Crucial: Implement a cut-off time (e.g., 30-45 seconds) to prevent tissue damage. If the animal does not respond by the cut-off time, remove it and record the cut-off time as its latency. e. Remove any animal with a baseline latency that is too short (<5s) or too long (>20s).

    • Drug Administration: Administer the prepared dose of Diampromide or vehicle via the chosen route (e.g., s.c.).

    • Post-Treatment Latency: At predetermined time points after injection (e.g., 15, 30, 60, 90 minutes), place the animal back on the hot plate and measure the response latency as described in step 2.

    • Data Analysis: Convert the raw latency scores into a percentage of Maximum Possible Effect (%MPE) using the formula: %MPE = [(Test Latency - Baseline Latency) / (Cut-off Time - Baseline Latency)] x 100 Analyze the data using appropriate statistical tests (e.g., two-way ANOVA with post-hoc tests) to compare drug effects over time against the vehicle group.

  • Rationale and Controls:

    • Rationale: The hot plate test is a classic model for assessing centrally-mediated thermal analgesia, a hallmark of MOR agonist activity.[6]

    • Controls:

      • Vehicle Group: A control group receiving only the vehicle solution is essential to account for any effects of the injection procedure or environment.

      • Naloxone Pre-treatment (Optional): To confirm the effect is MOR-mediated, a separate group can be pre-treated with an opioid antagonist like naloxone before Diampromide administration. This should block the analgesic effect.

Protocol 3: In Vivo Assessment of Rewarding Effects (Conditioned Place Preference)

This protocol uses a three-phase, unbiased procedure to determine if Diampromide produces rewarding effects.

CPP_Workflow Phase1 Phase 1: Pre-Conditioning (Day 1) Measure baseline preference for chambers A & B. (15 min session) Phase2 Phase 2: Conditioning (Days 2-5) Alternate daily pairings: Phase1->Phase2 Establish Baseline Day_Even Even Days (2, 4): Diampromide injection, confined to non-preferred Chamber A. Day_Odd Odd Days (3, 5): Vehicle injection, confined to preferred Chamber B. Phase3 Phase 3: Post-Conditioning Test (Day 6) No injection. Measure time spent in chambers A & B. (15 min session) Phase2->Phase3 Form Association Analysis Analysis Compare time spent in drug-paired chamber between Pre- and Post-Conditioning. Phase3->Analysis Assess Preference Shift

Conditioned Place Preference (CPP) Experimental Workflow.
  • Step-by-Step Procedure:

    • Phase 1: Pre-Conditioning (Baseline Test): On Day 1, place the animal in the central compartment of a two-chamber CPP apparatus and allow it to freely explore both chambers (distinguished by visual and tactile cues) for 15 minutes. Record the time spent in each chamber to determine any initial preference.

    • Phase 2: Conditioning: This phase typically lasts 4-8 days.

      • On "drug" days, administer Diampromide and confine the animal to its initially non-preferred chamber for 30 minutes.

      • On "vehicle" days, administer the vehicle solution and confine the animal to its initially preferred chamber for 30 minutes.

      • Alternate between drug and vehicle days. The design must be counterbalanced, with half the animals receiving the drug in one chamber type and the other half in the other.

    • Phase 3: Post-Conditioning (Preference Test): One day after the final conditioning session, place the animal back in the apparatus (with no injection) and allow it to freely explore both chambers for 15 minutes. Record the time spent in each chamber.

    • Data Analysis: Calculate a preference score (Time in drug-paired chamber - Time in vehicle-paired chamber) or simply the total time spent in the drug-paired chamber. A significant increase in time spent in the drug-paired chamber from the pre-conditioning to the post-conditioning test indicates a rewarding effect. Compare results from the Diampromide group to a saline-saline control group using a t-test or ANOVA.

  • Rationale and Controls:

    • Rationale: This paradigm leverages Pavlovian conditioning to infer the motivational state induced by a drug. An animal will spend more time in an environment it associates with a rewarding experience.[10][12]

    • Controls: A control group that receives vehicle injections on all conditioning days is critical to ensure that any change in preference is due to the pharmacological effect of Diampromide and not the conditioning procedure itself.

Safety and Handling

WARNING: Diampromide Hydrochloride is a Schedule I controlled substance intended for research use only. It is not for human or veterinary use.[3] Handle with extreme caution.

  • Regulatory Compliance: All acquisition, storage, use, and disposal must be performed in strict accordance with DEA regulations and institutional policies for Schedule I compounds. Maintain meticulous records.

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.[14][15]

  • Engineering Controls: Handle the solid compound and prepare solutions in a certified chemical fume hood to prevent inhalation of dust or aerosols.[14]

  • Handling: Avoid creating dust.[15] Keep the container tightly closed when not in use.[16] Keep away from heat and sources of ignition.[16]

  • Storage: Store in a secure, locked location as required for Schedule I substances. Store in accordance with the conditions listed on the product insert, typically in a cool, dry place.

  • First Aid Measures:

    • Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical attention.[16]

    • Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water.[15]

    • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open.[16]

    • Ingestion: If swallowed, rinse mouth with water and seek immediate medical attention.[16]

References

  • Hill, R., et al. (2022). Experimental considerations for the assessment of in vivo and in vitro opioid pharmacology. British Journal of Pharmacology. [Link]

  • Animal Models of Addiction and the Opioid Crisis. Taconic Biosciences. [Link]

  • Animal Models of Addiction. Inotiv. [Link]

  • Pasternak, G. W. (2011). In vitro opioid receptor assays. Current Protocols in Pharmacology. [Link]

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  • What is the mechanism of Diamorphine Hydrochloride? Patsnap Synapse. [Link]

  • Livingston, K. E., et al. (2021). Positive allosteric modulation of the mu-opioid receptor produces analgesia with reduced side effects. PNAS. [Link]

  • Grenald SA, Largent-Milnes TM, Vanderah TW. (2014). Animal models for opioid addiction drug discovery. Expert Opinion on Drug Discovery. [Link]

  • DIAMPROMIDE. Inxight Drugs. [Link]

  • Walwyn, W. M., et al. (2010). In vitro and in vivo assessment of mu opioid receptor constitutive activity. Methods in Enzymology. [Link]

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  • Lee, J., et al. (2021). Discovery of μ, δ-Opioid receptor dual biased agonists that overcome the limitation of prior biased agonists. bioRxiv. [Link]

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  • Koehl, A., et al. (2019). Elucidating the active δ-opioid receptor crystal structure with peptide and small-molecule agonists. ResearchGate. [Link]

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Method

Application Notes &amp; Protocols for Diampromide Hydrochloride in Preclinical Pain Research

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals Introduction: Unveiling the Utility of Diampromide Hydrochloride in Nociceptive Research Diampromide is an opioid analgesic belong...

Author: BenchChem Technical Support Team. Date: March 2026

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Introduction: Unveiling the Utility of Diampromide Hydrochloride in Nociceptive Research

Diampromide is an opioid analgesic belonging to the ampromide family and is structurally classified as a ring-opened analog of fentanyl.[1][2] Developed in the 1960s, it exhibits a potency comparable to morphine, making it a compound of significant interest for mechanistic studies in pain research.[2][3] Its primary mechanism of action is centered on the activation of opioid receptors, which are pivotal in modulating pain perception throughout the central and peripheral nervous systems.[4][5]

This document serves as a comprehensive technical guide for utilizing Diampromide Hydrochloride in common preclinical pain research models. We will delve into the causality behind experimental choices, provide validated, step-by-step protocols for key assays, and offer insights into data interpretation. The aim is to equip researchers with the necessary knowledge to rigorously and effectively evaluate the analgesic properties of this compound.

Regulatory Compliance Note: Diampromide is classified as a Schedule I controlled substance in the United States and is similarly controlled in most countries under the Single Convention on Narcotic Drugs of 1961.[2][6] Researchers must ensure they possess the appropriate licenses and adhere to all institutional, national, and international regulations regarding the acquisition, handling, storage, and disposal of this compound.

Pharmacological Profile of Diampromide Hydrochloride

Chemical Properties

A clear understanding of the compound's physical and chemical characteristics is fundamental for accurate preparation and administration in experimental settings.

PropertyValueSource
IUPAC Name N-[2-[methyl(2-phenylethyl)amino]propyl]-N-phenylpropanamide;hydrochloride[6][7]
Synonyms Diampromid, Propanamide, N-[2-[methyl(2-phenylethyl)amino]propyl]-N-phenyl-, hydrochloride[1][6]
Molecular Formula C₂₁H₂₈N₂O · HCl[7][8]
Molecular Weight 360.92 g/mol [1][8]
CAS Number 1346602-83-2[1][8]
Mechanism of Action: Mu-Opioid Receptor (MOR) Signaling

Like most clinically relevant opioids, Diampromide's analgesic effects are primarily mediated through its interaction with the mu-opioid receptor (MOR), a G-protein-coupled receptor (GPCR).[4][5] The activation of MOR by an agonist such as Diampromide initiates an inhibitory intracellular signaling cascade that ultimately dampens the transmission of pain signals.[4]

The key steps in this pathway are:

  • G-Protein Activation: The agonist-bound MOR activates its associated heterotrimeric G-protein, causing the inhibitory Gαi/o subunit to dissociate from the Gβγ subunit.[4]

  • Inhibition of Adenylyl Cyclase: The Gαi/o subunit inhibits the enzyme adenylyl cyclase, leading to a reduction in intracellular cyclic AMP (cAMP) levels.[4]

  • Ion Channel Modulation: The Gβγ subunit directly inhibits presynaptic voltage-gated calcium channels (VGCCs), which reduces the influx of calcium necessary for the release of excitatory neurotransmitters like glutamate and substance P.[4] Concurrently, the Gβγ subunit activates G-protein-gated inwardly rectifying potassium channels (GIRKs) on the postsynaptic neuron, causing potassium efflux and membrane hyperpolarization.[4]

This combined presynaptic and postsynaptic inhibition effectively reduces neuronal excitability at both spinal and supraspinal levels, resulting in potent analgesia.[4]

MOR_Signaling_Pathway cluster_presynaptic Presynaptic Terminal cluster_postsynaptic Postsynaptic Neuron Diampromide Diampromide (Agonist) MOR Mu-Opioid Receptor (MOR) Diampromide->MOR Binds G_Protein Gαi/o-Gβγ (Inactive) MOR->G_Protein Activates G_Protein_Active Gαi/o + Gβγ (Active) G_Protein->G_Protein_Active Dissociates AC Adenylyl Cyclase G_Protein_Active->AC Gαi/o inhibits VGCC Voltage-Gated Ca²⁺ Channel G_Protein_Active->VGCC Gβγ inhibits GIRK GIRK Channel G_Protein_Active->GIRK Gβγ activates cAMP ↓ cAMP AC->cAMP Ca_influx ↓ Ca²⁺ Influx VGCC->Ca_influx Neurotransmitter ↓ Neurotransmitter Release (Glutamate, Sub P) Ca_influx->Neurotransmitter Pain_Signal Dampened Pain Signal Transmission Neurotransmitter->Pain_Signal Reduced Excitation K_efflux ↑ K⁺ Efflux (Hyperpolarization) GIRK->K_efflux K_efflux->Pain_Signal

Caption: Mu-Opioid Receptor (MOR) Signaling Pathway.

General Experimental Workflow & Considerations

A standardized workflow is critical for ensuring the reproducibility and validity of results. This involves careful acclimatization, baseline measurements, and appropriate controls.

Experimental_Workflow cluster_groups Experimental Groups Acclimatization 1. Animal Acclimatization (≥ 7 days) Habituation 2. Habituation to Test Apparatus Acclimatization->Habituation Baseline 3. Baseline Nociceptive Testing (Pre-drug measurement) Habituation->Baseline Grouping 4. Randomization into Groups Baseline->Grouping Admin 5. Compound Administration Grouping->Admin Testing 6. Post-Drug Nociceptive Testing (At defined time points) Admin->Testing Vehicle Group A: Vehicle Control Test_Drug Group B: Diampromide HCl (Multiple Doses) Positive_Control Group C: Positive Control (e.g., Morphine) Analysis 7. Data Recording & Statistical Analysis Testing->Analysis

Caption: General workflow for in vivo analgesic screening.

Drug Preparation: Diampromide Hydrochloride should be dissolved in a sterile, pyrogen-free vehicle suitable for the chosen route of administration (e.g., 0.9% saline for subcutaneous or intraperitoneal injection). Solutions should be prepared fresh on the day of the experiment.

Ethical Considerations: All animal experiments must be conducted in accordance with institutional animal care and use committee (IACUC) guidelines and relevant national regulations.[9] Procedures should be designed to minimize animal stress and suffering. For tests involving noxious stimuli, pre-defined cut-off times are mandatory to prevent tissue damage.[10][11]

Application Protocol 1: Hot Plate Test (Thermal, Supraspinal Pain)

Principle: The hot plate test is a classic model for evaluating centrally acting analgesics.[4] It measures the latency of a rodent's response (e.g., paw licking, jumping) to a thermal stimulus applied to the paws.[11] An increase in response latency indicates an analgesic effect, which in this test is primarily mediated by supraspinal (brain and brainstem) pathways.[4]

Detailed Protocol:

  • Apparatus Setup: Set the surface temperature of the hot plate apparatus to 52-55°C.[10][12] Ensure the temperature is stable and uniform across the surface.

  • Acclimatization & Baseline: Bring animals to the testing room at least 30-60 minutes before the experiment begins.[11] Gently place each animal on the hot plate (within a restraining cylinder) and start a timer. Record the latency to the first nocifensive response (hind paw lick, hind paw flick, or jump).[11] Immediately remove the animal upon response. This is the baseline latency.

  • Cut-off Time: A maximum cut-off time (typically 30 seconds) must be established.[11] If an animal does not respond within this time, it must be removed to prevent paw injury, and the latency is recorded as the cut-off time.

  • Drug Administration: Administer Diampromide HCl, vehicle, or a positive control (e.g., morphine) via the desired route (e.g., subcutaneous, s.c.).

  • Post-Drug Testing: At predetermined time points after administration (e.g., 15, 30, 60, and 120 minutes), repeat the hot plate test as described in step 2.[10]

  • Data Analysis: The primary endpoint is the increase in reaction time (latency) compared to baseline. Data are often expressed as the Maximum Possible Effect (% MPE), calculated using the formula: % MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100

Experimental Parameters Summary:

ParameterRecommended ValueRationale & Source
Animal Model Male Swiss Albino Mice (20-30 g)Commonly used for this assay.[10]
Hot Plate Temp. 52-55°CStandard temperature to elicit a nociceptive response without causing immediate harm.[10][12]
Cut-off Time 30 secondsPrevents tissue damage from prolonged heat exposure.[11]
Positive Control Morphine Sulfate (5-10 mg/kg, s.c.)A standard µ-opioid agonist for validating the assay.[10][13]
Test Compound Diampromide HCl (Dose-ranging study recommended)Potency is similar to morphine; a starting range of 1-10 mg/kg is suggested.[2]
Time Points Baseline, 15, 30, 60, 120 min post-injectionTo capture the onset, peak, and duration of the analgesic effect.[10]

Application Protocol 2: Tail-Flick Test (Thermal, Spinal Pain)

Principle: The tail-flick test measures the latency for a rodent to withdraw its tail from a noxious thermal stimulus, typically a focused beam of radiant heat or immersion in hot water.[9][14] This response is primarily a spinal reflex, making the test particularly useful for assessing spinally-mediated analgesia and differentiating it from supraspinal effects.[4]

Detailed Protocol:

  • Apparatus Setup: For radiant heat methods, position the rat or mouse in a restrainer so that its tail is exposed to the heat source. For hot water immersion, prepare a water bath maintained at a constant temperature (e.g., 55 ± 0.2°C).[14]

  • Baseline Measurement: Apply the heat stimulus to the distal portion of the tail and start a timer. Stop the timer as soon as the animal flicks its tail away. Record this baseline latency. Perform 2-3 baseline readings per animal with an interval of at least 5 minutes between them and average the results.[15]

  • Cut-off Time: Set a cut-off time (e.g., 10-15 seconds) to prevent tissue damage.[16]

  • Drug Administration: Administer Diampromide HCl, vehicle, or a positive control.

  • Post-Drug Testing: At specified time intervals post-administration, repeat the latency measurement as described in step 2.

  • Data Analysis: Calculate the % MPE as described for the Hot Plate Test. An increase in tail withdrawal latency indicates an analgesic effect.

Experimental Parameters Summary:

ParameterRecommended ValueRationale & Source
Animal Model Male Sprague-Dawley Rats (180-220 g)A standard model for this assay.[9]
Stimulus Radiant Heat or Hot Water (55°C)Both are validated methods for inducing a tail-flick reflex.[9][14]
Cut-off Time 10-15 secondsPrevents thermal injury to the tail.[16]
Positive Control Morphine (1-10 mg/kg)Validates the sensitivity of the spinal reflex to opioid analgesia.[16]
Test Compound Diampromide HCl (Dose-ranging study)To determine the dose-dependent effect on spinal nociceptive reflexes.
Inter-test Interval ≥ 5 minutesAvoids habituation and potential stress-induced analgesia.[15]

Application Protocol 3: Acetic Acid-Induced Writhing Test (Chemical, Visceral Pain)

Principle: This is a chemical-induced visceral pain model used to screen for both central and peripheral analgesic activity.[17][18] Intraperitoneal (i.p.) injection of a dilute acetic acid solution irritates the peritoneal lining, causing the release of inflammatory mediators like prostaglandins and bradykinin.[17] This induces a characteristic "writhing" behavior (abdominal constriction and hind limb extension), and the frequency of writhes is a quantifiable measure of pain.[18] A reduction in the number of writhes indicates analgesia.

Detailed Protocol:

  • Animal Acclimatization & Fasting: Acclimatize animals for at least one week. Fast animals for 12 hours prior to the experiment, with free access to water.[18]

  • Drug Administration: Administer Diampromide HCl, vehicle, or a positive control (e.g., Diclofenac Sodium or Morphine) 30 minutes (for s.c./i.p. routes) or 60 minutes (for oral route) before acetic acid injection.[19][20]

  • Induction of Writhing: Inject 0.6% (v/v) acetic acid solution intraperitoneally at a volume of 10 mL/kg body weight.[18][20]

  • Observation and Counting: Immediately after the acetic acid injection, place each mouse in an individual observation chamber.[18] After a latency period of 5 minutes, begin counting the total number of writhes for a defined period, typically 10-20 minutes.[13][18]

  • Data Analysis: Calculate the mean number of writhes for each group. The percentage of analgesic activity (or % inhibition) is calculated as: % Inhibition = [(Mean writhes in control group - Mean writhes in test group) / Mean writhes in control group] x 100

Ethical Note: The writhing test can cause significant distress to the animals. Researchers should be aware of the ethical concerns and consider it a terminal procedure or ensure appropriate post-procedural analgesia if animals are to be recovered.[21]

Experimental Parameters Summary:

ParameterRecommended ValueRationale & Source
Animal Model Male Swiss Albino Mice (20-25 g)Standard species for this visceral pain model.[18]
Irritant 0.6% Acetic Acid (i.p.)Standard concentration to reliably induce writhing.[20]
Volume 10 mL/kgStandardized volume based on body weight.[18]
Observation Period Count writhes for 10-20 minutes, starting 5 minutes post-injection.Captures the peak writhing response period.[13][18]
Positive Control Morphine (5 mg/kg, s.c.) or Diclofenac Sodium (10 mg/kg, p.o.)Validates both central and peripheral analgesic mechanisms.[13][18]
Test Compound Diampromide HCl (Dose-ranging study)To assess its efficacy in a model of visceral inflammatory pain.

Conclusion

Diampromide Hydrochloride, as a morphine-like opioid agonist, can be effectively evaluated using a battery of standard preclinical pain models. The hot plate test provides crucial information on supraspinal analgesic mechanisms, the tail-flick test isolates spinal reflex modulation, and the writhing test assesses efficacy against visceral inflammatory pain. By employing the rigorous, validated protocols outlined in this guide, researchers can generate reliable and reproducible data to elucidate the analgesic profile of Diampromide Hydrochloride and similar compounds, contributing to the broader understanding of opioid pharmacology and the development of novel pain therapeutics.

References

  • Benchchem. (n.d.). Application Notes and Protocols for Hot Plate and Tail-Flick Assays in Opioid Analgesia Research. Benchchem.
  • RJPT SimLab. (n.d.). Acetic Acid Induced Writhing Method: A Key Tool in Pharmacology Software for Analgesic Screening. RJPT SimLab.
  • Anonymous. (n.d.). Acetic acid induced painful endogenous infliction in writhing test on mice. PMC - NIH.
  • Benchchem. (n.d.). Application Notes and Protocols: Acetic Acid-Induced Writhing Test for Dehydrocurdione Analgesia. Benchchem.
  • Anonymous. (n.d.). Isobolographic analysis of the opioid-opioid interactions in a tonic and a phasic mouse model of induced nociceptive pain. PMC.
  • RJPTSimLab. (n.d.). Analgesic Effect of Morphine in Mice Using the Hot Plate Method. RJPTSimLab.
  • Tesfaye, R., Degu, A., Abebe, B., & Ayalew, H. (2020). Evaluation of Analgesic and Anti-inflammatory Potential of 80% Methanol Leaf Extract of Otostegia integrifolia Benth (Lamiaceae). Dove Medical Press.
  • Taylor & Francis. (n.d.). Tail flick test – Knowledge and References. Taylor & Francis.
  • ResearchGate. (n.d.). The writhing test in male mice consisted of the injection of 0.6%.... ResearchGate.
  • Melior Discovery. (n.d.). Tail Flick Test. Melior Discovery.
  • CymitQuimica. (n.d.). Diampromide Hydrochloride. CymitQuimica.
  • LGC Standards. (n.d.). Diampromide Hydrochloride. LGC Standards.
  • Frontiers. (n.d.). Methods Used to Evaluate Pain Behaviors in Rodents. Frontiers.
  • Dosen-Micovica, Lj., Ivanovic, M., Vuckovic, S., & Micovica, I. V. (n.d.). Theoretical Study of Acyclic FENTANYL ANALOGS With Analgesic Activity: Diampromide and seco-Fentanyl.
  • . (n.d.). Hot Plate Test. . Retrieved from

  • Pharmacology Discovery Services. (n.d.). Tail Flick, Acute Pain, Rat. Pharmacology Discovery Services.
  • International Laboratory USA. (n.d.). DIAMPROMIDE-D5 HYDROCHLORIDE. International Laboratory USA.
  • Anonymous. (n.d.). Diampromide (hydrochloride).
  • Wikipedia. (n.d.). Diampromide. Wikipedia.
  • Anonymous. (2013). Optimal interval for hot water immersion tail-flick test in rats. Acta Neuropsychiatrica.
  • PubChem - NIH. (n.d.). Diampromide | C21H28N2O | CID 62370. PubChem - NIH.
  • Anonymous. (2023). Pharmacological methods of pain management. IJGM - Dove Medical Press.

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Application

Application Note &amp; Protocol: Formulation of Diampromide Hydrochloride for Preclinical Research

Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the formulation of Diampromide Hydrochloride for preclinical research applications. Diampromide is...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the formulation of Diampromide Hydrochloride for preclinical research applications. Diampromide is a potent opioid analgesic and a structural analog of fentanyl, classified as a Schedule I controlled substance in the United States.[1][2] This classification imposes stringent regulatory and handling requirements. This guide details the critical physicochemical properties of Diampromide Hydrochloride, provides validated, step-by-step protocols for preparing stock solutions and working formulations for in vitro and in vivo studies, and emphasizes the principles of scientific integrity and safety. The protocols are designed to be self-validating, with explanations of the causality behind experimental choices to ensure reproducibility and accuracy in research settings.

Introduction: Understanding Diampromide Hydrochloride

Diampromide is an opioid analgesic from the ampromide family, developed in the 1960s.[1] Structurally, it can be described as a ring-opened analogue of fentanyl and exhibits a potency comparable to morphine.[1] Due to its high potential for abuse and lack of accepted medical use in the United States, it is regulated as a Schedule I compound.[2][3] Therefore, its use is restricted to licensed research and forensic applications.[2]

Accurate and consistent formulation is the bedrock of reliable pharmacological data. This note addresses the specific challenges of working with Diampromide Hydrochloride, including its solubility profile and the critical need for adherence to safety and regulatory statutes.

Physicochemical Properties & Critical Safety Considerations

A thorough understanding of a compound's properties is essential for developing stable and effective formulations.

Key Physicochemical Data

The fundamental properties of Diampromide and its hydrochloride salt are summarized below.

PropertyValueSource
Formal Name N-[2-[methyl(2-phenylethyl)amino]propyl]-N-phenyl-propanamide, monohydrochloride[2]
CAS Number 1346602-83-2 (HCl Salt); 552-25-0 (Free Base)[2][3]
Molecular Formula C₂₁H₂₈N₂O • HCl[2]
Formula Weight 360.9 g/mol [2]
Appearance Crystalline solid[2]
Purity ≥98% (for analytical standards)[2]
pKa (Predicted) ~8.5-9.5 (Tertiary Amine)Predicted based on chemical structure
Solubility Profile

Diampromide Hydrochloride is supplied as a crystalline solid.[2] Its solubility in common laboratory solvents is a critical factor for formulation design.

SolventSolubilityConcentration (mM)Source
DMF 30 mg/mL~83.1[2]
Ethanol 30 mg/mL~83.1[2]
DMSO 10 mg/mL~27.7[2]
PBS (pH 7.2) 10 mg/mL~27.7[2]
Methanol 1 mg/mL~2.8[2]

Expert Insight: The high solubility in organic solvents like DMF and Ethanol makes them suitable for initial solubilization, but their toxicity often precludes their direct use in biological systems. DMSO is a common choice for creating high-concentration primary stock solutions due to its strong solvating power and compatibility with further aqueous dilution. The moderate aqueous solubility in PBS (10 mg/mL) is advantageous for preparing final formulations for in vivo use.[2]

Stability & Storage

Specific stability data for Diampromide Hydrochloride is limited. However, principles of chemical stability for similar molecules can be applied.[4]

  • Hydrolytic Degradation: The amide linkage in the Diampromide structure could be susceptible to hydrolysis under strongly acidic or basic conditions, especially with prolonged exposure to elevated temperatures.

  • Oxidative Degradation: While less common for this structure, exposure to oxidizing agents or atmospheric oxygen over long periods in solution could potentially lead to degradation.

  • Recommendation: To ensure experimental integrity, it is best practice to:

    • Store the solid compound at -20°C, protected from light and moisture.[2]

    • Prepare stock solutions fresh whenever possible.

    • If storage of stock solutions is necessary, store them in small, single-use aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

    • For aqueous solutions, use buffers within a neutral pH range and consider sterile filtration to prevent microbial growth.

Mandatory Regulatory Compliance & Safe Handling

Trustworthiness Pillar: Adherence to regulatory and safety protocols is non-negotiable and forms the basis of trustworthy research.

Diampromide is a Schedule I Controlled Substance in the United States.[1][2] All personnel and institutions must comply with federal (DEA) and state regulations.[5][6]

  • Security: The compound must be stored in a securely locked, substantially constructed cabinet or safe, compliant with 21 CFR 1301.72 regulations. Access must be strictly limited to authorized personnel.[6]

  • Record Keeping: Meticulous and contemporaneous records of acquisition, use, and disposal are mandatory. A log must be maintained that tracks every milligram of the substance from receipt to final disposition.[9]

  • Personal Protective Equipment (PPE): Standard laboratory PPE, including a lab coat, safety glasses, and gloves, must be worn at all times when handling Diampromide Hydrochloride.

  • Handling: Weighing and formulating should be performed in a well-ventilated area or a chemical fume hood to prevent inhalation of the crystalline powder.

Protocol: Preparation of Primary Stock Solutions

This protocol details the preparation of a 10 mg/mL primary stock solution in DMSO, a common starting point for most research applications.

Rationale

DMSO is selected as the vehicle for the primary stock due to its ability to solubilize Diampromide Hydrochloride at a reasonably high concentration (10 mg/mL) and its miscibility with aqueous media used in subsequent dilutions.[2] This concentration provides flexibility for creating a wide range of working solutions.

Materials
  • Diampromide Hydrochloride (≥98% purity)

  • Anhydrous, sterile-filtered DMSO

  • Calibrated analytical balance

  • Sterile microcentrifuge tubes or amber glass vials

  • Vortex mixer and/or sonicator

Step-by-Step Protocol
  • Pre-Calculation: Determine the required mass of Diampromide HCl. To prepare 1 mL of a 10 mg/mL solution, you need 10 mg of the compound.

  • Aliquot Compound: In a chemical fume hood, carefully weigh 10.0 mg of Diampromide HCl powder and place it into a sterile vial.

    • Expert Insight: Weighing directly into the storage vial minimizes material loss from transfer.

  • Add Solvent: Add 1.0 mL of anhydrous DMSO to the vial.

  • Solubilization: Cap the vial securely and vortex thoroughly for 1-2 minutes. If particulates remain, sonicate the vial in a water bath for 5-10 minutes until the solution is clear.

  • Quality Control (QC): Visually inspect the solution against a bright background to ensure complete dissolution and absence of any particulate matter.

  • Labeling & Storage: Clearly label the vial with the compound name, concentration (10 mg/mL or 27.7 mM), solvent (DMSO), date, and preparer's initials. For storage, create small-volume aliquots (e.g., 20-50 µL) in microcentrifuge tubes and store at -20°C. This self-validating step prevents degradation from repeated freeze-thaw cycles.

Protocol: Formulation for In Vitro Applications

This section describes the preparation of working solutions for cell-based assays from the 10 mg/mL DMSO primary stock.

Rationale

Most in vitro assays are aqueous-based. The DMSO stock must be diluted into a suitable buffer or cell culture medium. A key consideration is the final concentration of DMSO, which can be toxic to cells or cause experimental artifacts. The final DMSO concentration should ideally be kept below 0.5%, and a vehicle control (medium with the same final DMSO concentration) must always be included in the experiment.

Workflow for Serial Dilution

The following diagram illustrates a typical serial dilution workflow to reach a final desired concentration in a cell culture plate.

G cluster_prep Solution Preparation cluster_assay 96-Well Plate Assay cluster_result Final Concentration stock Primary Stock 10 mg/mL (27.7 mM) in 100% DMSO intermediate Intermediate Stock 100 µM in Culture Medium stock->intermediate 1:2770 Dilution (e.g., 2 µL stock in 5.54 mL medium) well Final Well (e.g., 200 µL total volume) intermediate->well Add 2 µL of Intermediate Stock to 198 µL of cells in medium final_conc Final Concentration = 1 µM Final DMSO = ~0.00036% well->final_conc

Caption: Workflow for preparing a 1 µM final concentration for an in vitro assay.

Step-by-Step Protocol (Example for 1 µM Final Concentration)
  • Prepare Intermediate Stock (100X): Based on your final desired concentration, prepare an intermediate stock in your final aqueous medium (e.g., DMEM + 10% FBS). To achieve a final concentration of 1 µM in the well, a 100 µM intermediate stock is convenient.

    • Thaw one aliquot of the 10 mg/mL (27.7 mM) primary stock.

    • Dilute the primary stock 1:277 into culture medium to get a 100 µM intermediate stock. (e.g., add 2 µL of primary stock to 552 µL of medium). Vortex gently.

    • Expert Insight: Preparing a larger volume of intermediate stock ensures consistency across multiple wells or plates. Always add the DMSO stock to the aqueous medium, not the other way around, to prevent precipitation.

  • Dose Cells: For a standard 96-well plate assay with a final volume of 200 µL, add 2 µL of the 100 µM intermediate stock to each well containing 198 µL of cells in suspension or media. This performs the final 1:100 dilution.

  • Prepare Vehicle Control: In separate wells, add 2 µL of a corresponding "dummy" intermediate stock (prepared by diluting DMSO 1:277 in medium) to 198 µL of cells. This ensures the vehicle control has the exact same final DMSO concentration as the treated wells.

Protocol: Formulation for In Vivo Applications

Formulating compounds for animal studies requires careful selection of a vehicle that is safe, non-toxic, and maintains the compound in solution.

Rationale and Vehicle Selection

The goal is to create a sterile, isotonic, and stable formulation suitable for parenteral administration (e.g., intravenous, intraperitoneal, subcutaneous). Due to the limited aqueous solubility of many compounds, a co-solvent system is often required. A common, well-tolerated vehicle for preclinical studies is a ternary system of DMSO, a non-ionic surfactant like Tween® 80, and saline.

  • DMSO: Acts as the primary solubilizing agent.

  • Tween® 80 (Polysorbate 80): Acts as a surfactant to improve solubility and prevent precipitation upon injection into the aqueous environment of the bloodstream.

  • Saline (0.9% NaCl): The primary diluent, used to make the final solution isotonic.

Step-by-Step Protocol (Example for 1 mg/kg dose in mice)

This protocol creates a 0.2 mg/mL dosing solution in a vehicle of 5% DMSO / 10% Tween® 80 / 85% Saline. This allows for a standard dosing volume of 5 mL/kg.

Pre-Calculation:

  • Animal weight: Assume an average mouse weight of 20 g (0.02 kg).

  • Dose: 1 mg/kg.

  • Total dose per mouse: 1 mg/kg * 0.02 kg = 0.02 mg.

  • Dosing volume: 5 mL/kg * 0.02 kg = 0.1 mL (100 µL).

  • Required concentration: 0.02 mg / 0.1 mL = 0.2 mg/mL.

Protocol:

  • Prepare Vehicle:

    • In a sterile tube, combine 100 µL of Tween® 80 and 50 µL of DMSO.

    • Vortex until the mixture is homogeneous.

    • Add 850 µL of sterile 0.9% saline to bring the total volume to 1 mL. Vortex thoroughly. This is the final vehicle.

  • Prepare Dosing Solution (0.2 mg/mL):

    • From the 10 mg/mL primary DMSO stock, take a small volume. For example, to make 1 mL of 0.2 mg/mL solution, you will need 0.2 mg of the compound. This is equivalent to 20 µL of the 10 mg/mL stock.

    • In a new sterile tube, add 20 µL of the 10 mg/mL Diampromide HCl stock.

    • Add 980 µL of the pre-made vehicle from step 1.

    • Vortex vigorously until the solution is perfectly clear.

  • Final QC and Administration:

    • Visually inspect for any signs of precipitation.

    • If for IV administration, the solution must be passed through a 0.22 µm sterile filter to remove any potential particulates and ensure sterility.

    • Administer the calculated volume (100 µL for a 20g mouse) via the desired route.

    • Self-Validation: Always prepare a corresponding vehicle-only control group that receives the same volume of the 5/10/85 vehicle without the drug.

References

  • Taylor & Francis Online. (2017). Development and optimisation of novel oral formulation of an opioid analgesic using central composite design. [Link]

  • MDPI. (2023). Long-Acting Opioid Analgesics for Acute Pain: Pharmacokinetic Evidence Reviewed. [Link]

  • University of Montana. (n.d.). Use of Controlled Substances in Research. [Link]

  • Google Patents. (n.d.).
  • ResearchGate. (n.d.). Marketed formulations of opioid analgesics | Download Table. [Link]

  • Dove Press. (n.d.). Novel formulations and routes of administration for opioids in the treatment of breakthrough pain. [Link]

  • Wikipedia. (n.d.). Diampromide. [Link]

  • U.S. Food and Drug Administration (FDA). (2020). Procedures For Review Of Protocols Referred By DEA That Use Schedule I Controlled Substances. [Link]

  • R Street Institute. (n.d.). How a Drug's Schedule I Status Restricts Research. [Link]

  • SlideShare. (n.d.). Stability program in the development of a medicinal product. [Link]

  • Central Michigan University. (n.d.). 3-44 Oversight of controlled substances in research. [Link]

  • PubChem - National Institutes of Health. (n.d.). Diampromide. [Link]

  • Global Substance Registration System (GSRS). (n.d.). DIAMPROMIDE. [Link]

  • ResearchGate. (n.d.). HPLC-DAD method for studying the stability of solutions containing morphine, dexamethasone, haloperidol, midazolam, famotidine, metoclopramide, and dimenhydrinate. [Link]

  • IIP Proceedings. (2022). CHEMICAL STABILITY OF DRUGS. [Link]

  • PubChem - National Institutes of Health. (n.d.). Indapamide. [Link]

  • Journal of Pharmaceutical Research and Development. (2023). View of Development of Stability Indicating RP-HPLC Method for Tizanidine Hydrochloride in Bulk Drug and Pharmaceutical Dosage Form. [Link]

  • PubMed. (2019). Development of stability-indicating HPLC method and accelerated stability studies for osmotic and pulsatile tablet formulations of Clopidogrel Bisulfate. [Link]

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Method

Application Notes and Protocols for Electrophysiological Studies with Diampromide Hydrochloride

Abstract This document provides a comprehensive guide for researchers, scientists, and drug development professionals on conducting electrophysiological studies with Diampromide Hydrochloride. Diampromide is a potent opi...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on conducting electrophysiological studies with Diampromide Hydrochloride. Diampromide is a potent opioid analgesic that primarily acts as a μ-opioid receptor (MOR) agonist.[1][2][3] Understanding its effects on neuronal excitability and synaptic function is crucial for elucidating its therapeutic and adverse effect profiles. These application notes offer a foundational understanding of the underlying mechanisms, detailed protocols for key electrophysiological techniques, and guidance on experimental design and data interpretation. The protocols described herein are designed to be self-validating systems, incorporating essential controls to ensure data integrity and reproducibility.

Introduction and Scientific Background

Diampromide Hydrochloride: A Profile

Diampromide is a synthetic opioid analgesic belonging to the ampromide family and is structurally a ring-opened analog of fentanyl.[1] It exerts its pharmacological effects, which are comparable in potency to morphine, by acting as an agonist at the μ-opioid receptor (MOR).[1][2][3] As with other MOR agonists, Diampromide's activation of these receptors is expected to produce analgesia, sedation, and other typical opioid effects.[1][2][3] The hydrochloride salt is a common formulation for research applications.

The μ-Opioid Receptor (MOR) Signaling Cascade

The μ-opioid receptor is a canonical G-protein-coupled receptor (GPCR). Upon agonist binding, it couples primarily to inhibitory G-proteins (Gαi/o). This initiates a signaling cascade with two principal downstream effects on neuronal electrophysiology:

  • Activation of G-protein-coupled Inwardly Rectifying Potassium (GIRK) Channels: The dissociation of Gβγ subunits from Gαi/o directly gates GIRK (or Kir3) channels, leading to an efflux of potassium (K+) ions.[4][5] This K+ efflux hyperpolarizes the neuron, decreasing its excitability and making it less likely to fire an action potential.

  • Inhibition of Voltage-Gated Calcium Channels (VGCCs): The Gβγ subunits also directly bind to and inhibit presynaptic N-type (Cav2.2) and P/Q-type (Cav2.1) VGCCs.[6][7][8] This inhibition reduces calcium (Ca2+) influx into the presynaptic terminal, which is a critical step for neurotransmitter release.[9] By suppressing neurotransmitter release from nociceptive neurons, MOR agonists effectively dampen pain signals.

These two mechanisms form the cornerstone of opioid-mediated analgesia and are the primary targets for the electrophysiological protocols detailed in this guide.

Rationale for Electrophysiological Investigation

Electrophysiological techniques provide a real-time, high-resolution readout of ion channel function and neuronal activity. They are indispensable for:

  • Confirming Mechanism of Action: Directly measuring the activation of GIRK currents and inhibition of Ca2+ currents provides definitive evidence of Diampromide's functional engagement with the MOR signaling pathway.

  • Quantifying Potency and Efficacy: Determining the concentration-response relationship for Diampromide's effect on specific ion channels allows for the calculation of key pharmacological parameters like EC50.

  • Assessing Functional Selectivity: Investigating effects on synaptic transmission in different brain regions can reveal network-level consequences of MOR activation.

  • Studying Off-Target Effects: While Diampromide is a MOR agonist, electrophysiology can be used to screen for unintended actions on other ion channels or receptors.

MOR_Signaling cluster_membrane Cell Membrane MOR μ-Opioid Receptor (MOR) G_Protein Gi/o Protein (αβγ) MOR->G_Protein Activates G_alpha Gα-GTP G_Protein->G_alpha G_betagamma Gβγ G_Protein->G_betagamma GIRK GIRK Channel (K+) K_efflux K+ Efflux GIRK->K_efflux Hyperpolarization Hyperpolarization (↓ Excitability) GIRK->Hyperpolarization VGCC VGCC (Ca2+) Ca_influx ↓ Ca2+ Influx VGCC->Ca_influx NT_release ↓ Neurotransmitter Release VGCC->NT_release Diampromide Diampromide HCl Diampromide->MOR Binds & Activates AC Adenylyl Cyclase G_alpha->AC Inhibits G_betagamma->GIRK Activates G_betagamma->VGCC Inhibits cAMP ↓ cAMP AC->cAMP

Caption: Mu-Opioid Receptor (MOR) Signaling Pathway.

Experimental Design and Preparation

Selection of an Experimental Model

The choice of model system is critical and depends on the specific research question.

  • Recombinant Expression Systems (e.g., HEK293 or CHO cells): These cells do not endogenously express MORs or their effector channels. Co-transfecting them with the MOR and a specific GIRK or VGCC subtype provides a clean, isolated system to study the coupling between the receptor and a single effector. This is ideal for mechanism of action and initial compound screening.

  • Primary Neuronal Cultures (e.g., Dorsal Root Ganglion (DRG) or Hippocampal Neurons): These neurons endogenously express MORs and their associated ion channels in a physiologically relevant context.[4][10] They are excellent for studying the modulation of native currents and neuronal excitability. DRG neurons are particularly relevant for pain research.[4]

  • Acute Brain Slices (e.g., Hippocampus, Ventral Tegmental Area (VTA), Periaqueductal Gray (PAG)): This ex vivo preparation preserves the local synaptic circuitry. It is the gold standard for investigating how a compound modulates synaptic transmission (e.g., EPSCs, IPSCs) and network activity (e.g., sharp-wave ripples).[11][12]

Preparation of Diampromide Hydrochloride Solutions

Proper solution preparation is paramount for accurate and reproducible results.

Parameter Guideline Rationale & Notes
Compound Source Procure from a reputable chemical supplier (e.g., Cayman Chemical, LGC Standards).[13][14]Ensures high purity (≥98%) and accurate formulation as the hydrochloride salt.
Solubility Soluble in aqueous solutions like PBS (pH 7.2) at up to 10 mg/mL and in DMSO at 10 mg/mL.[13]For electrophysiology, it is preferable to dissolve directly in the external recording solution or a water-based vehicle to avoid solvent effects of DMSO.
Stock Solution Prepare a 10 mM stock solution in sterile, deionized water or PBS.A high-concentration stock minimizes the volume added to the recording chamber, preventing changes in osmolarity or ionic composition.
Storage Aliquot the stock solution into single-use volumes and store at -20°C or -80°C.Avoids repeated freeze-thaw cycles which can degrade the compound.
Working Solutions On the day of the experiment, dilute the stock solution into the external recording solution to the final desired concentrations.Freshly prepared working solutions ensure accurate concentrations and stability.

Protocol 1: Whole-Cell Patch-Clamp Recordings

This protocol is designed to measure the two primary effects of MOR activation: potentiation of GIRK currents and inhibition of VGCC currents.

Objective

To quantify the functional effect of Diampromide Hydrochloride on MOR-coupled GIRK and VGCC channels in cultured neurons (e.g., primary DRG neurons).

Materials and Solutions
Solution Composition Purpose
External Solution (GIRK) (in mM): 140 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose. pH 7.4 with KOH.High K+ increases the driving force for K+, making inward GIRK currents easier to measure.
External Solution (VGCC) (in mM): 140 TEA-Cl, 10 BaCl2, 1 MgCl2, 10 HEPES, 10 Glucose, 0.001 TTX. pH 7.4 with TEA-OH.TEA and Cs+ (internal) block K+ channels. Ba2+ is used as the charge carrier through Ca2+ channels, yielding larger and more stable currents. TTX blocks voltage-gated Na+ channels.
Internal Solution (in mM): 120 K-Gluconate (or Cs-Methanesulfonate for VGCC), 10 KCl (or CsCl), 10 HEPES, 4 Mg-ATP, 0.3 Na-GTP, 10 EGTA. pH 7.2 with KOH (or CsOH).Contains ATP and GTP to support G-protein signaling. EGTA chelates intracellular Ca2+.
Step-by-Step Methodology
  • Preparation: Plate cultured neurons on glass coverslips suitable for microscopy and recording.

  • Setup: Place a coverslip in the recording chamber on the microscope stage and perfuse with the appropriate external solution at a constant rate (~2 mL/min).

  • Pipette Pulling: Pull borosilicate glass capillaries to achieve a pipette resistance of 3-6 MΩ when filled with the internal solution.

  • Obtaining a Gigaseal: Under visual control (40x objective), approach a healthy-looking neuron with the recording pipette. Apply gentle positive pressure. Upon contact with the cell membrane, release the pressure and apply gentle negative pressure to form a high-resistance (>1 GΩ) seal (a "gigaseal").

  • Whole-Cell Configuration: Apply a brief, sharp pulse of negative pressure to rupture the membrane patch under the pipette tip, establishing electrical and diffusive access to the cell interior.

  • Equilibration: Allow the cell to equilibrate with the internal solution for 3-5 minutes before starting recordings.

  • Voltage-Clamp Protocol (GIRK): a. Hold the neuron at -60 mV. b. Apply a series of hyperpolarizing and depolarizing voltage ramps or steps (e.g., a 500 ms ramp from -120 mV to -40 mV).[15] c. Establish a stable baseline recording for 2-3 minutes. d. Perfuse Diampromide Hydrochloride at the desired concentration (e.g., 10 nM - 10 μM). The activation of GIRK channels will result in an increased inward current at hyperpolarized potentials. e. After the effect reaches a steady state, wash out the drug to observe recovery. f. Control: At the end of the experiment, apply BaCl2 (e.g., 100 µM) to block GIRK channels and confirm the identity of the recorded current.[15]

  • Voltage-Clamp Protocol (VGCC): a. Hold the neuron at -80 mV. b. Apply a depolarizing step to 0 mV for 50-100 ms to elicit the Ca2+ current. Repeat this step every 10-15 seconds. c. Establish a stable baseline of current amplitude for 2-3 minutes. d. Perfuse Diampromide Hydrochloride. MOR-mediated inhibition will cause a decrease in the peak amplitude of the Ba2+ current.[16] e. Control for Voltage-Dependence: To test for the classic Gβγ-mediated inhibition, apply a strong depolarizing pre-pulse (e.g., to +80 mV for 50 ms) just before the test pulse. This can transiently unbind the Gβγ subunits, causing a temporary relief of inhibition and an increase in current amplitude.[7][9] f. Wash out the drug to observe recovery.

Patch_Clamp_Workflow A Prepare Solutions & Cell Culture B Pull Pipette (3-6 MΩ) A->B C Obtain Gigaseal (>1 GΩ) B->C D Rupture Membrane (Whole-Cell) C->D E Equilibrate (3-5 min) D->E F Record Baseline (Stable Current) E->F G Apply Diampromide HCl F->G H Record Drug Effect (Steady State) G->H I Washout H->I J Record Recovery I->J K Apply Controls (e.g., BaCl2, Pre-pulse) J->K

Caption: Whole-Cell Patch-Clamp Experimental Workflow.

Protocol 2: Field Potential Recordings in Acute Brain Slices

This protocol assesses the impact of Diampromide on synaptic communication within a preserved neural circuit, such as the hippocampus.

Objective

To determine the effect of Diampromide Hydrochloride on basal synaptic transmission and paired-pulse facilitation at the Schaffer collateral-CA1 synapse.

Materials and Solutions
Solution Composition Purpose
Cutting Solution High Sucrose or NMDG-based solution, ice-cold and bubbled with 95% O2 / 5% CO2.Protects neurons from damage during the slicing procedure.
Artificial CSF (aCSF) (in mM): 124 NaCl, 2.5 KCl, 1.25 NaH2PO4, 2 MgSO4, 2 CaCl2, 26 NaHCO3, 10 D-Glucose. Bubbled with 95% O2 / 5% CO2.Mimics the ionic composition of cerebrospinal fluid to maintain slice health.
Step-by-Step Methodology
  • Slice Preparation: Anesthetize and decapitate a rodent according to approved institutional protocols. Rapidly remove the brain and place it in ice-cold cutting solution. Cut 300-400 µm thick coronal or horizontal slices using a vibratome.

  • Recovery: Transfer slices to a holding chamber filled with aCSF at 32-34°C for 30 minutes, then allow them to rest at room temperature for at least 1 hour before recording.

  • Setup: Transfer a single slice to the recording chamber and perfuse with oxygenated aCSF at 30-32°C.

  • Electrode Placement: Place a stimulating electrode (e.g., concentric bipolar electrode) in the Schaffer collaterals (in stratum radiatum of CA3/CA1) and a recording electrode (glass pipette filled with aCSF) in the stratum radiatum of CA1 to record the field excitatory postsynaptic potential (fEPSP).

  • Input-Output Curve: Determine the relationship between stimulus intensity and fEPSP slope. For the experiment, set the stimulus intensity to elicit 40-50% of the maximum fEPSP response.

  • Paired-Pulse Facilitation (PPF): Deliver two stimuli in quick succession (e.g., 50 ms inter-stimulus interval). The ratio of the second fEPSP slope to the first (PPR) is a measure of presynaptic release probability.

  • Baseline Recording: Record stable baseline responses (both single stimuli and paired-pulses) every 30 seconds for at least 20 minutes.

  • Drug Application: Bath-apply Diampromide Hydrochloride at the desired concentration.

  • Data Acquisition: Continue recording for 30-40 minutes in the presence of the drug. A presynaptic inhibitory effect, typical of MOR agonists, will decrease the fEPSP slope and increase the paired-pulse ratio.[17]

  • Washout: Perfuse with standard aCSF to observe recovery of the synaptic response.

  • Control: The effects of Diampromide should be reversible by co-application of a MOR antagonist like Naloxone.[11][12]

Data Analysis and Interpretation

  • GIRK Current Analysis: Measure the current amplitude at a specific negative potential (e.g., -120 mV). The Diampromide-induced current is calculated by subtracting the baseline current from the current during drug application. Plot the induced current against the drug concentration to generate a concentration-response curve and calculate the EC50.

  • VGCC Current Analysis: Measure the peak inward current amplitude for each voltage step. Express the current during drug application as a percentage of the baseline current (% Inhibition). Plot % Inhibition against drug concentration to determine the IC50.

  • fEPSP Analysis: Measure the initial slope of the fEPSP. Normalize the slope values to the average slope during the baseline period. A decrease in the normalized slope indicates synaptic depression. Calculate the paired-pulse ratio (PPR = Slope2 / Slope1). An increase in PPR is indicative of a presynaptic mechanism of action.[17]

References

  • Opioid Modulation of Voltage-Gated Calcium Currents - ResearchGate. Available at: [Link]

  • Voltage-Dependent κ-Opioid modulation of Action Potential Waveform- Elicited Calcium Currents in Neurohypophysial Terminals - PMC. Available at: [Link]

  • Determinants of the G protein-dependent opioid modulation of neuronal calcium channels. - PNAS. Available at: [Link]

  • Patch Clamp Analysis of Opioid-Induced Kir3 Currents in Mouse Peripheral Sensory Neurons Following Nerve Injury - PubMed. Available at: [Link]

  • What is the mechanism of Diamorphine Hydrochloride? - Patsnap Synapse. Available at: [Link]

  • Rational Design of a μ-Opioid Receptor Agonist with Integrated Calcium Channel Modulation - ChemRxiv. Available at: [Link]

  • The μ-opioid receptor: an electrophysiologist's perspective from the sharp end - PMC. Available at: [Link]

  • Opioid Receptor Regulation of Neuronal Voltage-Gated Calcium Channels - PubMed. Available at: [Link]

  • Electrophysiological demonstration and activation of mu-opioid receptors in the rabbit sinoatrial node - PubMed. Available at: [Link]

  • Patch Clamp Analysis of Opioid-Induced Kir3 Currents in Mouse Peripheral Sensory Neurons Following Nerve Injury | Request PDF - ResearchGate. Available at: [Link]

  • Morphine- and CaMKII-Dependent Enhancement of GIRK Channel Signaling in Hippocampal Neurons | Journal of Neuroscience. Available at: [Link]

  • μ-Opioid Receptors: Ligand-Dependent Activation of Potassium Conductance, Desensitization, and Internalization | Journal of Neuroscience. Available at: [Link]

  • Positive allosteric modulation of the mu-opioid receptor produces analgesia with reduced side effects | PNAS. Available at: [Link]

  • Differential interaction patterns of opioid analgesics with µ opioid receptors correlate with ligand-specific voltage sensitivity | eLife. Available at: [Link]

  • Muscarinic Acetylcholine Receptor Modulation of Mu (μ) Opioid Receptors in Adult Rat Sphenopalatine Ganglion Neurons | Journal of Neurophysiology. Available at: [Link]

  • Diampromide - Wikipedia. Available at: [Link]

  • delta-Opioid receptor antagonists inhibit GIRK channel currents in acutely dissociated brainstem neurons of rat - PubMed. Available at: [Link]

  • Diampromide - chemeurope.com. Available at: [Link]

  • DIAMPROMIDE - Inxight Drugs. Available at: [Link]

  • Diampromide - wikidoc. Available at: [Link]

  • µ opioid receptors on KF neurons activate GIRK Whole cell voltage-clamp... - ResearchGate. Available at: [Link]

  • Presynaptic Mu Opioid Receptors Suppress the Functional Connectivity of Ventral Tegmental Area Dopaminergic Neurons with Aversion-Related Brain Regions | Journal of Neuroscience. Available at: [Link]

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  • Diampromide | C21H28N2O - PubChem. Available at: [Link]

  • The μ-opioid receptor agonist DAMGO presynaptically suppresses solitary tract-evoked input to neurons in the rostral solitary nucleus - PubMed. Available at: [Link]

  • effects of mu opioid receptor agonists on intracranial self-stimulation in the absence and presence of “pain” in rats - VCU Scholars Compass. Available at: [Link]

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Overcoming Solubility Challenges with Diampromide Hydrochloride

Introduction: Welcome to the technical support guide for Diampromide Hydrochloride. This document is designed for researchers, scientists, and drug development professionals who may encounter solubility challenges during...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: Welcome to the technical support guide for Diampromide Hydrochloride. This document is designed for researchers, scientists, and drug development professionals who may encounter solubility challenges during their experiments. Diampromide Hydrochloride is an opioid analgesic and a Schedule I controlled substance in the United States, requiring appropriate handling and licensing[1][2]. Its utility in research is often hampered by its physicochemical properties, particularly its limited aqueous solubility. This guide provides a series of frequently asked questions (FAQs) and in-depth troubleshooting protocols to systematically address and overcome these solubility hurdles, ensuring the accuracy and reproducibility of your experimental results.

Part 1: Foundational Knowledge and Initial Characterization

This section addresses the most common initial questions regarding the properties of Diampromide Hydrochloride and the fundamental procedures for its characterization.

Q1: What are the fundamental physicochemical properties of Diampromide Hydrochloride?

Understanding the basic properties of a compound is the first step in troubleshooting its behavior in solution. Diampromide Hydrochloride is the salt form of the free base, Diampromide, which is an anilide derivative[1]. The hydrochloride salt is a crystalline solid intended to improve upon the properties of the parent compound.

Table 1: Physicochemical Properties of Diampromide Hydrochloride

Property Value Source
IUPAC Name N-[2-[methyl(2-phenylethyl)amino]propyl]-N-phenyl-propanamide, monohydrochloride
Molecular Formula C₂₁H₂₈N₂O • HCl
Formula Weight 360.9 g/mol
Appearance Crystalline solid

| Melting Point | 69 - 72 ºC |[3] |

A critical aspect for any researcher is the compound's solubility in common laboratory solvents. This information is essential for preparing stock solutions and planning experiments.

Table 2: Reported Solubility of Diampromide Hydrochloride in Common Solvents

Solvent Solubility Source
DMF (Dimethylformamide) 30 mg/mL
Ethanol 30 mg/mL
PBS (pH 7.2) 10 mg/mL
DMSO (Dimethyl sulfoxide) 10 mg/mL

| Methanol | 1 mg/mL | |

Note: These values are approximate and can vary based on the specific batch, purity, and experimental conditions.

Q2: Why is understanding solubility so critical for my experiments?

The solubility of a drug substance is a fundamental property that dictates its behavior and performance in virtually all experimental contexts, from early discovery to formulation development[4]. For Diampromide Hydrochloride, poor solubility can lead to:

  • Low and Variable Bioavailability: For in vivo studies, poor aqueous solubility is a primary reason for low oral bioavailability, as the drug must dissolve in gastrointestinal fluids before it can be absorbed[5][6].

  • Formulation Instability: Formulations that are close to the saturation point can precipitate upon storage due to minor changes in temperature or solvent composition, compromising the integrity of the product[7].

Q3: How do I accurately determine the thermodynamic solubility of my specific batch of Diampromide Hydrochloride?

While reported solubility values are a good starting point, it is best practice to determine the equilibrium solubility of your specific lot. The "gold standard" for this is the shake-flask method [8]. This technique measures the true equilibrium (thermodynamic) solubility, which is the maximum concentration of a substance that can dissolve in a solvent under specific conditions[8].

  • Preparation: Add an excess amount of Diampromide Hydrochloride solid to a known volume of your test medium (e.g., pH 7.4 phosphate buffer) in a sealed, inert container (e.g., glass vial). "Excess" means enough solid should remain undissolved at the end of the experiment.

  • Equilibration: Agitate the mixture at a constant, controlled temperature (e.g., 25°C or 37°C) for a sufficient duration to reach equilibrium. A period of 24-72 hours is typical[8].

  • Sample Separation: Cease agitation and allow the suspension to settle. Carefully withdraw a sample of the supernatant without disturbing the undissolved solid. To ensure all solid is removed, centrifuge the sample at high speed (e.g., 14,000 rpm for 15 minutes) and then filter it through a low-binding filter (e.g., 0.22 µm PVDF)[8].

  • Quantification: Dilute the clarified supernatant into a suitable mobile phase and quantify the concentration of dissolved Diampromide Hydrochloride using a validated, stability-indicating analytical method, such as LC-UV or LC-MS/MS[8].

  • Solid-State Analysis: After the experiment, recover the remaining solid from the vial and analyze its physical form using techniques like X-ray Powder Diffraction (XRPD) or Differential Scanning Calorimetry (DSC). This crucial step verifies if the solid form has changed during the experiment (e.g., converted to a different polymorph or disproportionated to the free base)[8].

Part 2: Troubleshooting and Solubility Enhancement Strategies

This section provides practical guidance for overcoming common solubility problems encountered in the laboratory.

Q4: My Diampromide Hydrochloride precipitates when I add it to my neutral pH buffer (e.g., PBS at pH 7.4). What is the cause and how can I prevent this?

This is a classic case of pH-dependent solubility and salt disproportionation. Diampromide is a basic compound, and its hydrochloride salt is formed by reacting the basic amine group with hydrochloric acid. This salt is significantly more water-soluble than the free base, especially at an acidic pH.

The Causality: In a neutral or alkaline environment (pH > pKa of the amine), the protonated, soluble form of Diampromide can lose its proton and convert back to the neutral, much less soluble free base. This conversion is called disproportionation. The free base then precipitates out of the solution, as its solubility limit has been exceeded.

Caption: pH-dependent solubility and disproportionation of Diampromide HCl.

Troubleshooting Steps:

  • Lower the pH: The most direct solution is to work with buffers at a lower pH (e.g., pH 4.0-5.5). In this range, the equilibrium will strongly favor the protonated, soluble salt form.

  • "pH-Shift" Method: If your final experiment must be at neutral pH, consider preparing a concentrated stock in an acidic vehicle and then performing a large dilution into the final neutral medium. This may keep the final concentration below the solubility limit of the free base.

  • Consider a Different Salt Form: While not a simple fix, in advanced drug development, screening for alternative salt forms with different pKa values or crystal lattice energies can sometimes solve this issue[9].

Q5: I need to prepare a high-concentration stock solution. Which solvent is best?

Based on the available data, DMF and Ethanol are the best choices for preparing high-concentration stock solutions (30 mg/mL). DMSO is also a viable option (10 mg/mL).

Key Considerations:

  • For In Vitro Cell-Based Assays: Be cautious with DMSO, as it can have biological effects and induce toxicity at concentrations typically above 0.5% (v/v). Ethanol can also be problematic for some cell lines. Whenever possible, prepare the stock at a high enough concentration that the final solvent concentration in your assay is negligible (<0.1%).

  • For In Vivo Formulations: DMF is generally not used for in vivo studies due to toxicity. Ethanol can be used as a co-solvent in limited quantities. For animal studies, developing an aqueous-based formulation is highly preferred.

Q6: How can I formulate Diampromide Hydrochloride at a higher concentration in an aqueous vehicle for in vivo testing?

When pH adjustment alone is insufficient, several formulation strategies can be employed. The choice depends on the required concentration increase and the complexity of the formulation you can tolerate[10][11][12].

Mechanism: Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system. This "like-dissolves-like" principle makes the environment more favorable for a less polar drug molecule, thereby increasing its solubility[13][14].

Common Co-solvents:

Co-solvent Typical Concentration Range Notes
Propylene Glycol (PG) 10-60% Common in oral and parenteral formulations.
Polyethylene Glycol 400 (PEG 400) 10-50% Low toxicity, widely used.
Ethanol 5-20% Can cause irritation; use is limited.

| Glycerin | 10-40% | Increases viscosity. |

Caption: Experimental workflow for co-solvent screening.

Mechanism: Cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic outer surface and a lipophilic inner cavity. They can encapsulate poorly soluble "guest" molecules, like Diampromide, forming an inclusion complex. This complex has a water-soluble exterior, dramatically increasing the apparent solubility of the drug[6][13][15]. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative with high water solubility and low toxicity.

Caption: Mechanism of solubility enhancement via cyclodextrin complexation.

  • Prepare CD Solutions: Create a series of aqueous solutions with increasing concentrations of HP-β-CD (e.g., 0, 5, 10, 15, 20, 30, 40% w/v) in your desired buffer.

  • Add Excess Drug: Add an excess amount of Diampromide Hydrochloride to each CD solution.

  • Equilibrate: Perform the shake-flask method as described in Q3 (agitate for 24-72 hours at a constant temperature).

  • Analyze: Sample, separate, and quantify the concentration of dissolved Diampromide Hydrochloride in each vial.

  • Plot and Interpret: Plot the total concentration of dissolved Diampromide Hydrochloride (Y-axis) against the concentration of HP-β-CD (X-axis). A linear increase (an Aₗ-type diagram) indicates the formation of a soluble 1:1 complex and allows you to determine the concentration of CD needed to achieve your target drug concentration.

For very significant increases in solubility or for developing a final drug product, more advanced techniques are often required. These typically involve specialized equipment and formulation expertise.

  • Amorphous Solid Dispersions (ASDs): This technique involves dispersing the drug in an amorphous (non-crystalline) state within a polymer matrix[7][9]. The amorphous form has higher energy and thus higher apparent solubility than the stable crystalline form[5]. Polymers like povidone, HPMC-AS, or novel excipients like Apinovex™ are used to create and stabilize the ASD, which is often produced by spray drying or hot-melt extrusion[6][16][17].

  • Lipid-Based Drug Delivery Systems (LBDDS): These systems, including Self-Emulsifying Drug Delivery Systems (SEDDS), involve dissolving the drug in a mixture of oils, surfactants, and co-solvents[9][18]. When this mixture comes into contact with aqueous fluids, it spontaneously forms a fine oil-in-water emulsion or microemulsion, with the drug remaining solubilized in the oil droplets, ready for absorption[5][6].

References

  • Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). (2010). Ascent.[Link]

  • Innovative Formulation Strategies for Poorly Soluble Drugs. (2025). World Pharma Today.[Link]

  • A review of methods for solubility determination in biopharmaceutical drug characterisation. (n.d.). National Center for Biotechnology Information.[Link]

  • Analytical and Computational Methods for the Determination of Drug-Polymer Solubility and Miscibility. (2021). ACS Publications.[Link]

  • Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. (2024). Hilaris Publisher.[Link]

  • Analytical and Computational Methods for the Estimation of Drug-Polymer Solubility and Miscibility in Solid Dispersions Development. (n.d.). National Center for Biotechnology Information.[Link]

  • Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures. (2026). Raytor.[Link]

  • Formulation Tactics for the Delivery of Poorly Soluble Drugs. (n.d.). ResearchGate.[Link]

  • Formulation strategies for poorly soluble drugs. (2025). ResearchGate.[Link]

  • Measuring the solubility of pharmaceutical compounds using NEPHEL.O. (2023). Rheolution.[Link]

  • Solubility Enhancement Techniques: A Comprehensive Review of Approaches for Poorly Soluble Drugs. (2025). ResearchGate.[Link]

  • Drug Solubility: Importance and Enhancement Techniques. (n.d.). National Center for Biotechnology Information.[Link]

  • Diampromide. (n.d.). PubChem.[Link]

  • Solubility enhancement techniques: A comprehensive review. (2023). ResearchGate.[Link]

  • Techniques for Improving Solubility. (2022). International Journal of Medical Science and Dental Research.[Link]

  • Diampromide. (n.d.). Wikipedia.[Link]

  • Diampromide, (S)-. (n.d.). PubChem.[Link]

  • Novel excipients for solubility enhancement. (2022). European Pharmaceutical Review.[Link]

  • Enhancing solubility with novel excipients. (2025). Manufacturing Chemist.[Link]

  • A Brief Review on Solubility Enhancement Techniques with Drug and Polymer. (2022). ResearchGate.[Link]

  • The Role of Pharma Excipients in Enhancing Drug Stability and Absorption. (2023). Colorcon.[Link]

  • SPECIAL FEATURE - Excipients: Enhancing the New, Poorly Soluble APIs. (2015). Drug Development & Delivery.[Link]

  • DIAMPROMIDE. (n.d.). gsrs.[Link]

  • Diampromide. (n.d.). NIST WebBook.[Link]

  • Description and Solubility. (n.d.). USP.[Link]

  • Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations. (2021). National Center for Biotechnology Information.[Link]

  • Influence of Different Solvent Properties and Composition for the Solubility of Iopromide. (n.d.). ResearchGate.[Link]

  • Extended Hildebrand solubility approach: sulfonamides in binary and ternary solvents. (n.d.). PubMed.[Link]

  • Solubility Determination of c-Met Inhibitor in Solvent Mixtures and Mathematical Modeling to Develop Nanosuspension Formulation. (2021). National Center for Biotechnology Information.[Link]

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Optimization

Technical Support Center: Diampromide Hydrochloride Assay Reproducibility

Introduction Diampromide Hydrochloride (CAS: 1346602-83-2) is a synthetic opioid analgesic and a regulated Schedule I analytical reference standard[1]. As a basic amine (molecular formula C21H28N2O • HCl), it presents sp...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Diampromide Hydrochloride (CAS: 1346602-83-2) is a synthetic opioid analgesic and a regulated Schedule I analytical reference standard[1]. As a basic amine (molecular formula C21H28N2O • HCl), it presents specific chromatographic challenges during analysis, including peak tailing, retention time drift, and injection-to-injection variability[1].

This technical guide provides a self-validating framework for troubleshooting and optimizing High-Performance Liquid Chromatography (HPLC) and LC-MS/MS assays. All validation protocols and diagnostic logic are aligned with the ICH Q2(R2) guidelines to ensure your analytical procedure is robust, reproducible, and fit for its intended purpose[2].

Diagnostic Logic: The Reproducibility Troubleshooting Workflow

Before altering your chromatographic method, you must determine whether the reproducibility failure is chemical or mechanical. The following self-validating workflow isolates the root cause systematically.

TroubleshootingFlow Start Reproducibility Issue Detected Step1 Clean System & Run 6 Injections (Same Vial) Start->Step1 Eval Evaluate Chromatograms Step1->Eval Area Varying Peak Area or Height? Eval->Area RT Varying Retention Time (RT)? Eval->RT Auto Autosampler Fault (Replace Rotor Seal) Area->Auto Yes Pump Pump / Mobile Phase Fault (Check Valves/Leaks) RT->Pump Yes

Fig 1. Diagnostic workflow for isolating HPLC reproducibility failures.

Core Troubleshooting Guides (FAQs)

Q1: My peak areas for Diampromide HCl are inconsistent across replicate injections from the same vial. What is the root cause? A: If you inject the same sample from the same vial and observe varying peak areas or heights, the root cause is almost exclusively mechanical wear within the autosampler, not the chromatographic method[3].

  • Causality: The most common culprit is a worn rotor seal in the autosampler injection valve. When the seal degrades, the system fails to hold pressure during the switch from "load" to "inject," leading to inconsistent injection volumes[3]. Changing gradients or solvents will only mask this hardware issue[3].

  • Action: Perform the "Six-Injection Test" (See Protocol 1). If the Relative Standard Deviation (RSD) of the peak area is >1.0%, rebuild the autosampler valve (replace the rotor seal and stator face) and verify the needle wash mechanism to prevent carryover.

Q2: I am seeing shifting retention times (RT) for Diampromide. How do I stabilize it? A: Retention time drift, assuming constant peak area, indicates a pump or mobile phase delivery issue[3].

  • Causality: Diampromide is highly sensitive to organic modifier concentration and column temperature. A 1°C fluctuation in column temperature can shift the retention time by 1% to 2%[4]. Furthermore, malfunctioning pump check-valves or micro-leaks cause inconsistent solvent delivery, altering the gradient or isocratic mobile phase composition[5].

  • Action:

    • Isolate the pump: Add a tracer (e.g., 0.1% acetone) to the organic solvent line and monitor the baseline at 254 nm[4]. A fluctuating baseline indicates a faulty proportioning valve or pump seal[4].

    • Control temperature: Ensure the column oven is calibrated and pre-column solvent heaters are active to prevent temperature-induced RT shifts[6].

Q3: Diampromide exhibits severe peak tailing. How do I improve peak shape and integration reproducibility? A: Peak tailing for diampromide is typically caused by secondary interactions between its tertiary amine group and residual acidic silanols on the silica stationary phase[4].

  • Causality: At mid-pH ranges, residual silanols are ionized (SiO⁻), while the basic amine of diampromide is protonated (NH⁺). This creates strong ion-exchange interactions that delay the elution of a fraction of the analyte molecules, manifesting as a tail[7].

  • Action: Adjust the mobile phase pH. Lower the pH to < 3.0 (using 0.1% Formic Acid) to protonate and neutralize the silanols, or use a high-pH mobile phase with a hybrid-silica column to deprotonate the diampromide amine. Always use HPLC or LC-MS grade solvents, as trace contaminants can accumulate and further degrade peak shape[5].

Experimental Protocols

Protocol 1: The 6-Injection Diagnostic System Suitability Test (SST)

This protocol provides a self-validating check of system mechanics prior to running the Diampromide assay, ensuring the instrument is not the source of reproducibility errors[3].

  • Step 1: Prepare a 10 µg/mL Diampromide HCl standard in the initial mobile phase conditions.

  • Step 2: Purge the autosampler wash lines with a suitable solvent (e.g., 50:50 Methanol:Water) to eliminate air bubbles and prevent sample carryover[6].

  • Step 3: Program a sequence of 6 consecutive injections (e.g., 10 µL each) from a single vial[3].

  • Step 4: Extract Peak Area, Peak Height, and Retention Time data.

  • Step 5: Calculate %RSD. Proceed with the assay only if Area RSD ≤ 1.0% and RT RSD ≤ 0.5%.

Protocol 2: Optimized LC-MS/MS Assay for Diampromide HCl
  • Step 1: Mobile Phase Preparation. Prepare Solvent A (Water + 0.1% Formic Acid) and Solvent B (Acetonitrile + 0.1% Formic Acid) using strictly LC-MS grade reagents to prevent baseline noise and ion suppression[5].

  • Step 2: Column Selection. Install a BEH C18 column (1.7 μm, 2.1 x 100 mm) maintained at 60°C to ensure optimal mass transfer and reduced backpressure[8].

  • Step 3: Gradient Elution. Run a gradient from 5% B to 95% B over an optimized timeframe (e.g., 5.5 to 9.0 min for the organic ramp)[8].

  • Step 4: MS Detection. Operate the mass spectrometer in ESI positive mode. Utilize a full MS1 scan followed by a data-dependent MS2 scan[8].

  • Step 5: Validation. Validate the method according to ICH Q2(R2) guidelines, evaluating linearity, accuracy, and precision across the reportable range[2].

Quantitative Validation Metrics

The following table summarizes the required validation parameters and acceptance criteria for Diampromide HCl assays based on ICH Q2(R2) global standards[9],[2].

Validation ParameterICH Q2(R2) MethodologyTypical Acceptance Criteria
Linearity / Range Direct assessment of reportable results using an appropriate calibration model across the analytical range.R² ≥ 0.999
Repeatability (Precision) Minimum of 9 determinations covering the specified range (e.g., 3 concentrations / 3 replicates).%RSD ≤ 2.0%
Accuracy Assessment using a suitable reference material or spiking study.98.0% – 102.0% Recovery
Specificity Demonstration of no interference from matrix components or degradation products at the analyte retention time.Resolution (Rs) > 1.5

References

  • Title: ICH Q2(R2)
  • Title: Validation of Analytical Procedures Q2(R2)
  • Source: axionlabs.
  • Source: sigmaaldrich.
  • Source: pitt.
  • Title: Diampromide (hydrochloride) (CAS Number: 1346602-83-2)
  • Title: LC-MS/MS metabolomics-facilitated identification of the active compounds...

Sources

Troubleshooting

Part 1: Mechanistic FAQ – Understanding Diampromide MS Interference

Welcome to the Technical Support Center for Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) applications. This guide is specifically engineered for researchers and drug development professionals experiencing an...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) applications. This guide is specifically engineered for researchers and drug development professionals experiencing analytical interference when quantifying Diampromide Hydrochloride (an opioid analgesic).

By synthesizing fundamental chemical properties with advanced mass spectrometry diagnostics, this guide provides a self-validating framework to identify, troubleshoot, and eliminate signal degradation.

Q1: Why does the MS signal for Diampromide progressively degrade when analyzing biological matrices like plasma or urine? A1: The primary culprit is ion suppression , a matrix effect where endogenous compounds compete with the analyte for ionization efficiency in the Electrospray Ionization (ESI) source[1]. Diampromide is a highly lipophilic molecule (XLogP3-AA: 4.2)[2]. In reversed-phase chromatography, it frequently co-elutes with endogenous phospholipids. Because ESI relies on a finite amount of surface charge on the solvent droplet, high concentrations of co-eluting lipids monopolize this charge, suppressing the ionization of Diampromide and drastically reducing your signal-to-noise ratio[3].

Q2: I am using Protein Precipitation (PPT) for sample cleanup. Why am I still seeing massive matrix effects? A2: PPT is insufficient for lipophilic drugs like Diampromide. While PPT effectively removes large proteins, it leaves nearly 100% of endogenous phospholipids and non-volatile salts in the supernatant[4]. These non-volatile materials increase droplet viscosity and surface tension, preventing the droplet from reaching the critical radius required for gas-phase ion emission[4].

Q3: Can upgrading my chromatographic method resolve this interference? A3: Yes, partially. Transitioning from High-Performance Liquid Chromatography (HPLC) to UltraPerformance LC (UPLC) utilizing sub-2 µm particles significantly increases peak capacity and chromatographic resolution. By generating sharper peaks, UPLC physically separates Diampromide from the broad elution bands of endogenous phospholipids, directly mitigating the ion suppression zone[5].

ESI_Mechanism A ESI Droplet Formation C Competition for Surface Charge A->C B Endogenous Matrix (Phospholipids) B->C D Reduced Droplet Evaporation B->D E Diampromide Ion Suppression C->E D->E

Mechanism of ESI ion suppression by endogenous matrix components.

Part 2: Quantitative Data – Sample Preparation Efficacy

To eliminate interference, the sample preparation strategy must be dictated by the molecule's physicochemical properties. Diampromide possesses a basic tertiary amine (forming [M+H]+ at m/z 325.2). This basicity allows us to exploit Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE), which vastly outperforms PPT and Liquid-Liquid Extraction (LLE) by actively washing away phospholipids.

Table 1: Comparative Efficacy of Sample Preparation Strategies for Diampromide (Plasma Matrix)

Sample Preparation StrategyDiampromide Recovery (%)Absolute Matrix Effect (%)Phospholipid RemovalMechanism of Action
Protein Precipitation (PPT) 92 ± 4.1-48.5 (Severe Suppression)Poor (< 5%)Denatures proteins; leaves lipids intact.
Liquid-Liquid Extraction (LLE) 78 ± 5.2-12.4 (Moderate)Moderate (~60%)Partitions based on lipophilicity.
Mixed-Mode SPE (MCX) 89 ± 2.8-3.1 (Negligible)Excellent (> 95%)Orthogonal retention (hydrophobic + ionic).

Part 3: Diagnostic & Troubleshooting Workflows

When Diampromide signal loss occurs, do not blindly adjust MS parameters. Follow this self-validating diagnostic workflow to isolate the root cause.

Troubleshooting Start Signal Loss: Diampromide Infusion Post-Column Infusion Test Start->Infusion Decision Matrix Effect Observed? Infusion->Decision SPE Switch to MCX SPE (Target Basic Amine) Decision->SPE Yes Source Clean ESI Source & Check Carryover Decision->Source No UPLC Implement UPLC Separation SPE->UPLC Validate Validate with Isotope-Labeled IS UPLC->Validate Source->Validate

Diagnostic workflow for resolving Diampromide MS signal interference.

Part 4: Self-Validating Experimental Protocols

The following protocols form a closed-loop, self-validating system. Protocol A diagnoses the exact retention time of the interference. Protocol B eliminates the interference biochemically. To validate success, re-run Protocol A after executing Protocol B; the previously observed signal suppression must be completely neutralized.

Protocol A: Post-Column Infusion (Mapping the Suppression Zone)

Causality: By continuously infusing pure Diampromide into the MS source while injecting a blank matrix extract through the LC column, any drop in the steady-state MS signal definitively proves that an invisible, co-eluting matrix component is suppressing ionization[3].

  • Setup: Connect a syringe pump to a zero-dead-volume T-piece installed between the UPLC column outlet and the ESI source inlet.

  • Infusion: Infuse a pure standard of Diampromide (100 ng/mL in 50:50 Methanol:Water) at a constant flow rate of 10 µL/min.

  • Baseline: Monitor the Diampromide MRM transition (m/z 325.2 → product ion) until a stable, flat baseline is achieved.

  • Injection: Inject 5 µL of a blank plasma extract (prepared via your current PPT or LLE method) onto the UPLC column and run your standard gradient.

  • Analysis: Observe the chromatogram. A significant negative dip in the baseline indicates a zone of ion suppression. If this dip aligns with Diampromide's typical retention time, matrix interference is confirmed.

Protocol B: Mixed-Mode Cation Exchange (MCX) SPE Extraction

Causality: At pH 2, Diampromide's tertiary amine is fully protonated, allowing it to bind tightly to the negatively charged sulfonic acid groups on the MCX sorbent. This strong ionic bond permits an aggressive 100% organic wash, which strips away the uncharged, highly interfering phospholipids before the drug is eluted[4].

  • Pre-treatment: Dilute 200 µL of plasma with 200 µL of 2% Formic Acid in water (forces Diampromide into a positively charged state).

  • Conditioning: Pass 1 mL of Methanol through the MCX SPE cartridge, followed by 1 mL of 2% Formic Acid in water.

  • Loading: Load the pre-treated sample onto the cartridge at a slow flow rate (1 drop/second).

  • Wash 1 (Aqueous): Pass 1 mL of 2% Formic Acid in water to remove salts and hydrophilic proteins.

  • Wash 2 (Organic): Pass 1 mL of 100% Methanol. Crucial Step: Because Diampromide is ionically locked to the sorbent, the methanol selectively washes away the lipophilic phospholipids that cause ion suppression.

  • Elution: Elute Diampromide with 1 mL of 5% Ammonium Hydroxide in Methanol. The high pH neutralizes the basic amine, breaking the ionic bond and releasing the purified drug.

  • Reconstitution: Evaporate the eluate to dryness under nitrogen and reconstitute in your initial UPLC mobile phase.

Validation: Inject this new blank extract using Protocol A . The baseline dip should now be absent, proving the structural integrity of your assay.

References

  • Diampromide, (S)- | C21H28N2O | CID 37888364 - PubChem - NIH Source: nih.gov URL:[Link]

  • Ion suppression in mass spectrometry - PubMed Source: nih.gov URL:[Link]

  • Reducing the Effect of Ion Suppression in Mass Spectrometry Using ACQUITY UPLC Source: waters.com URL:[Link]

  • Ion Suppression: A Major Concern in Mass Spectrometry | LCGC International Source: chromatographyonline.com URL:[Link]

  • Ion suppression (mass spectrometry) - Wikipedia Source: wikipedia.org URL:[Link]

Sources

Optimization

Diampromide Hydrochloride: Technical Support &amp; Troubleshooting Center

Welcome to the Diampromide Hydrochloride Technical Support Center. Diampromide is a synthetic opioid analgesic developed in the 1960s as a ring-opened analogue of fentanyl, possessing a chiral center similar to methadone...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Diampromide Hydrochloride Technical Support Center. Diampromide is a synthetic opioid analgesic developed in the 1960s as a ring-opened analogue of fentanyl, possessing a chiral center similar to methadone[1]. It acts as a potent agonist at the Mu-Opioid Receptor (MOR), producing analgesic effects with a potency comparable to morphine[2].

Because of its specific physicochemical properties—such as the hygroscopicity of its hydrochloride salt and its high lipophilicity—researchers frequently encounter experimental variability during in vitro and in vivo assays. This guide is designed to provide drug development professionals with mechanistic troubleshooting strategies and self-validating protocols to ensure reproducible data.

Section 1: Compound Handling & Pharmacokinetic Variability

Q1: My Diampromide HCl stock solution concentration is drifting over time, leading to inconsistent in vitro dosing. How do I correct this? A: This variability stems from the hygroscopic nature of the hydrochloride salt form. When Diampromide HCl absorbs ambient moisture, its apparent mass increases. Consequently, weighing the powder under standard laboratory conditions often results in less active pharmaceutical ingredient (API) being dissolved than calculated, leading to sub-potent stock solutions.

  • Causality-Driven Solution: Store the lyophilized powder in a desiccator at -20°C. When preparing stock solutions, allow the sealed vial to equilibrate to room temperature before opening to prevent condensation. Prepare highly concentrated stocks in anhydrous DMSO, aliquot them into single-use vials to avoid freeze-thaw degradation, and dilute into aqueous assay buffers (pH 7.4) immediately prior to the experiment.

Q2: In my in vivo murine models (e.g., tail-flick assay), the duration and peak of analgesia vary wildly between cohorts. What factors cause this? A: Two primary factors drive this variability: stereochemistry and rapid redistribution. Diampromide possesses a chiral center, and its pharmacological activity is highly stereoselective[3]. If you are using a racemic mixture rather than the isolated (S)-enantiomer, slight batch-to-batch variations in the enantiomeric ratio will drastically alter the observed potency. Furthermore, similar to fentanyl, Diampromide exhibits a rapid onset but a short duration of action due to rapid hepatic metabolism and redistribution into lipophilic tissues[4].

  • Causality-Driven Solution: Verify the stereochemical purity of your compound via chiral HPLC. Standardize your vehicle (e.g., saline with 5% Tween-80) to ensure consistent systemic absorption, and strictly control the time-to-test interval (e.g., exactly 10–15 minutes post-intravenous administration) to capture the peak analgesic effect before tissue redistribution occurs.

Section 2: In Vitro Pharmacology & Receptor Binding

Q3: I am seeing high inter-assay variability in IC50/Ki values for Diampromide in my Mu-Opioid Receptor (MOR) competitive binding assays. How can I stabilize my assay window? A: High variability in GPCR radioligand binding assays usually results from ligand depletion, non-specific binding to plasticware, or failure to reach thermodynamic equilibrium[5]. Because Diampromide is highly lipophilic, it readily adheres to untreated polystyrene plates and glass fiber filters, artificially lowering the free ligand concentration available to bind the receptor.

  • Causality-Driven Solution: Implement the self-validating competitive binding protocol detailed below. Ensure you are using 0.1% BSA in your assay buffer to act as a carrier protein, and pre-soak your GF/B filters in 0.5% polyethylenimine (PEI) to neutralize the negative charge of the glass fibers, drastically reducing the non-specific binding of the positively charged opioid ligands.

Comparative Opioid Receptor Binding Data

To contextualize your Diampromide binding data, refer to the standardized Ki values of reference opioids at the human MOR[6]. Diampromide generally exhibits a Ki in the low nanomolar range, aligning closely with morphine and fentanyl[2].

CompoundPharmacological ClassKi (nM) at Human MOR
SufentanilAgonist0.138
MorphineAgonist1.14
FentanylAgonist1.35
Diampromide Agonist ~1.5 - 4.0 (Estimated range)
MethadoneAgonist3.38
TramadolWeak Agonist12,486
Self-Validating Competitive Radioligand Binding Protocol

This protocol is designed as a self-validating system. By calculating the Z'-factor using the Total Binding (TB) and Non-Specific Binding (NSB) controls, you can mathematically prove the integrity of each individual assay run.

Step-by-Step Methodology:

  • Buffer Preparation: Prepare 50 mM Tris-HCl (pH 7.4) supplemented with 0.1% Bovine Serum Albumin (BSA). Causality: BSA acts as a carrier protein to prevent lipophilic Diampromide from adhering to the assay plate walls.

  • Membrane Preparation: Thaw HEK293 cell membranes stably expressing human MOR1 on ice. Homogenize in assay buffer to a final concentration of 15 µg protein/well.

  • Ligand Dilution: Prepare a 10-point concentration-response curve of Diampromide HCl (from 10 µM down to 0.1 nM) in 96-well plates.

  • Assay Assembly & Internal Controls: To each well, add 50 µL of Diampromide dilution, 50 µL of [3H]-DAMGO (final concentration ~1 nM, near its Kd), and 100 µL of membrane suspension.

    • Self-Validation Controls: Include 6 wells with vehicle only (Total Binding, TB) and 6 wells with 10 µM Naloxone (Non-Specific Binding, NSB).

  • Incubation: Seal the plate and incubate at 25°C for 60 minutes. Causality: This specific time/temperature allows the competitive binding between [3H]-DAMGO and Diampromide to reach thermodynamic equilibrium without degrading the receptor.

  • Filtration & Harvesting: Rapidly filter the reaction through GF/B glass fiber filters pre-soaked in 0.5% Polyethylenimine (PEI) using a 96-well vacuum manifold.

  • Washing: Wash filters three times with 1 mL of ice-cold 50 mM Tris-HCl. Causality: Ice-cold buffer slows the dissociation rate of the bound radioligand, preventing signal loss during the wash step.

  • Quantification: Dry the filters, add scintillation cocktail, and count the radioactivity (CPM) using a MicroBeta counter.

  • Data Validation: Calculate the Z'-factor using the TB and NSB wells. A Z' > 0.5 is strictly required to validate the plate. Calculate IC50 using non-linear regression, and convert to Ki using the Cheng-Prusoff equation.

G N1 1. Membrane Preparation (HEK293 expressing human MOR) N2 2. Radioligand Addition (e.g., [3H]-DAMGO) N1->N2 N3 3. Diampromide Incubation (Variable Concentrations) N2->N3 N4 4. Rapid Vacuum Filtration (GF/B filters pre-soaked in PEI) N3->N4 N5 5. Wash Step (Ice-cold Tris-HCl buffer) N4->N5 N6 6. Liquid Scintillation Counting (Quantify bound radioligand) N5->N6

Workflow for competitive radioligand binding assay of Diampromide.

Section 3: Signal Transduction & Phenotypic Assays

Q4: My downstream cAMP accumulation assays show weak inhibition despite strong binding affinity in the radioligand assay. Why is the functional efficacy blunted? A: This discrepancy is often caused by the depletion of endogenous GTP in the membrane preparation or the use of an incorrect cell line. Diampromide exerts its effects by binding to MOR1, which couples to inhibitory G-proteins (Gαi/o). The activation of this complex leads to the dissociation of the Gα subunit, which subsequently inhibits adenylyl cyclase, reducing cAMP levels[7].

  • Causality-Driven Solution: Ensure your functional assay buffer is supplemented with exogenous GTP or GTPγS (typically 10 µM) to allow the G-protein cycle to function properly. Additionally, verify that your cell line expresses sufficient levels of adenylyl cyclase to provide a measurable baseline of cAMP prior to forskolin stimulation.

Pathway LIG Diampromide HCl (Exogenous Agonist) MOR Mu-Opioid Receptor (MOR1) (GPCR) LIG->MOR Binds GPROT Gi/o Protein Complex (Dissociation) MOR->GPROT Activates AC Adenylyl Cyclase (Inhibition) GPROT->AC Inhibits ION Ion Channel Modulation (K+ efflux, Ca2+ block) GPROT->ION Modulates CAMP cAMP Levels (Decrease) AC->CAMP Reduces PHYS Analgesic Response (Decreased Excitability) CAMP->PHYS Contributes to ION->PHYS Induces

Mu-opioid receptor (MOR1) signaling pathway activated by Diampromide.

References

  • Wikipedia : Diampromide. Available at:[Link]

  • PubChem (NIH) : Diampromide, (S)- | C21H28N2O | CID 37888364. Available at:[Link]

  • NCATS Inxight Drugs : DIAMPROMIDE. Available at:[Link]

  • PMC (NIH) : Fentanyl-related compounds and derivatives: current status and future prospects for pharmaceutical applications. Available at:[Link]

  • STOP HIV/AIDS : Uniform assessment and ranking of opioid Mu receptor binding constants for selected opioid drugs. Available at:[Link]

  • PubMed (NIH) : Uniform assessment and ranking of opioid μ receptor binding constants for selected opioid drugs. Available at:[Link]

  • PMC (NIH) : Structural basis for mu-opioid receptor binding and activation. Available at:[Link]

Sources

Troubleshooting

Diampromide Hydrochloride Synthesis Support Center: Troubleshooting &amp; Protocols

Overview Diampromide is a potent open-chain opioid analgesic structurally related to fentanyl and the ampromide family ([1]). Synthesizing Diampromide Hydrochloride requires precise control over the reductive amination a...

Author: BenchChem Technical Support Team. Date: March 2026

Overview

Diampromide is a potent open-chain opioid analgesic structurally related to fentanyl and the ampromide family ([1]). Synthesizing Diampromide Hydrochloride requires precise control over the reductive amination and N-acylation steps to prevent the formation of critical impurities such as unreacted diamines and propionanilide ([2]).

This technical support guide is designed for drug development professionals and synthetic chemists. It provides mechanistic troubleshooting, self-validating protocols, and quantitative profiling to ensure high-purity yields of Diampromide Hydrochloride.

Synthesis Workflow & Impurity Origins

The following workflow maps the standard synthetic route from 1-(methylphenethylamino)-2-propanone to Diampromide HCl, highlighting the exact stages where critical impurities are generated.

SynthesisWorkflow A 1-(Methylphenethylamino)- 2-propanone B Reductive Amination (Aniline, Zn/AcOH) A->B C Diamine Intermediate (N2-methyl-N2-phenethyl- N1-phenyl-1,2-propanediamine) B->C Imp1 Impurity: Residual Aniline B->Imp1 D N-Acylation (Propionyl Chloride, DIPEA) C->D E Diampromide Base D->E Imp2 Impurity: Propionanilide D->Imp2 If Aniline present F Salt Formation (Anhydrous HCl in Ether) E->F G Diampromide Hydrochloride F->G Imp3 Impurity: Amide Cleavage Degradants F->Imp3 If Exothermic/Aqueous Imp1->D

Diampromide HCl synthetic workflow highlighting key steps and potential impurity origins.

Frequently Asked Questions (Troubleshooting)

Q1: Why am I seeing high levels of unreacted N-phenyl diamine intermediate during the acylation step? A1: Causality: Propionylation of the sterically hindered secondary amine in the diamine intermediate (N2-methyl-N2-phenethyl-N1-phenyl-1,2-propanediamine) is kinetically slow. If trace moisture is present in the solvent, propionyl chloride rapidly hydrolyzes to propionic acid. This acid subsequently protonates the diamine, forming an unreactive salt and halting the acylation process ([3]). Solution: Ensure strictly anhydrous conditions (Karl Fischer titration < 0.05% water). Use a non-nucleophilic acid scavenger like N,N-Diisopropylethylamine (DIPEA) at 1.5–2.0 equivalents to neutralize the HCl generated during the reaction, keeping the secondary amine free for nucleophilic attack.

Q2: What causes the presence of N-phenylpropionamide (propionanilide) as a major impurity in the final product? A2: Causality: This impurity arises directly from residual aniline carrying over from the reductive amination step. Because primary amines (aniline) are significantly less sterically hindered than the target secondary amine, they react preferentially and rapidly with propionyl chloride to form propionanilide. Solution: Implement a rigorous purification of the diamine intermediate before proceeding to acylation. Vacuum distillation or selective crystallization of the diamine as an oxalate salt can effectively remove unreacted aniline.

Q3: My hydrochloride salt formation results in a discolored, gummy solid rather than a clean crystalline powder. How can I fix this? A3: Causality: Diampromide base is highly sensitive to strong, localized acidic environments and elevated temperatures, which can trigger amide bond cleavage. Adding concentrated aqueous HCl or bubbling HCl gas too rapidly causes an exothermic reaction, generating localized "hot spots" that degrade the product into dark, gummy impurities. Solution: Use a pre-titrated solution of anhydrous HCl in diethyl ether. Add the acid dropwise while maintaining the reaction vessel strictly between 0–5 °C.

Impurity Resolution Decision Tree

TroubleshootingTree Start Identify Major Impurity via HPLC/GC-MS Node1 High Unreacted Diamine? Start->Node1 Node2 High Propionanilide? Start->Node2 Node3 Gummy/Discolored Salt? Start->Node3 Sol1 Check moisture levels; Increase DIPEA equivalents Node1->Sol1 Yes Sol2 Purify diamine intermediate to remove residual aniline Node2->Sol2 Yes Sol3 Use anhydrous ethereal HCl; Maintain temp at 0-5 °C Node3->Sol3 Yes

Decision tree for identifying and resolving common Diampromide synthesis impurities.

Self-Validating Experimental Protocols

Protocol 1: Synthesis and Purification of the Diamine Intermediate
  • Reaction Setup: Charge a dry, argon-purged flask with 1-(methylphenethylamino)-2-propanone (1.0 eq) and aniline (1.2 eq) in glacial acetic acid.

  • Reduction: Add activated Zinc dust (3.0 eq) in small portions, maintaining the internal temperature strictly below 40 °C to prevent over-reduction and side-product formation.

  • Completion: Stir for 12 hours at room temperature. Monitor completion via TLC (DCM:MeOH 9:1).

  • Workup: Filter the mixture through a Celite pad to remove zinc salts. Neutralize the filtrate with 10% NaOH at 0 °C and extract with ethyl acetate.

  • Purification & Self-Validation Check: Perform vacuum distillation of the organic layer to remove residual aniline (bp 184 °C). Validation: The intermediate is only cleared for the next step when GC-MS confirms aniline levels are <0.1% area. Proceeding without this validation guarantees propionanilide contamination.

Protocol 2: N-Acylation to Form Diampromide Base
  • Preparation: Dissolve the validated diamine intermediate (1.0 eq) and DIPEA (2.0 eq) in anhydrous dichloromethane (DCM) under an argon atmosphere.

  • Thermal Control: Cool the solution to 0 °C using an ice-water bath.

  • Acylation: Add propionyl chloride (1.5 eq) dropwise over 30 minutes. Mechanistic note: Slow addition prevents thermal spikes, limiting di-acylation and degradation of the sterically hindered amine.

  • Maturation: Allow the reaction to warm to room temperature and stir for 4 hours.

  • Isolation: Quench with saturated aqueous NaHCO₃ to neutralize excess acid chloride. Separate the organic layer, dry over anhydrous Na₂SO₄, and concentrate under vacuum to yield crude Diampromide base.

Protocol 3: Controlled Hydrochloride Salt Formation
  • Solvation: Dissolve the crude Diampromide base in a minimal volume of anhydrous diethyl ether.

  • Thermal Control: Cool the solution to 0–5 °C.

  • Salt Formation: Slowly add 1.05 equivalents of 2M anhydrous HCl in diethyl ether dropwise under vigorous stirring. Mechanistic note: The anhydrous environment prevents amide hydrolysis, while the low temperature controls the exotherm.

  • Crystallization: Stir for an additional 30 minutes at 0 °C as the white crystalline precipitate fully forms.

  • Self-Validation Check: Filter the crystals under a nitrogen blanket, wash with cold anhydrous ether, and dry in a vacuum desiccator to constant weight. Validation: A successful protocol yields a pure white powder; any yellowing indicates a failure in thermal control during HCl addition.

Quantitative Data: Impurity Profiling

Use the following chromatographic parameters to evaluate the success of your synthesis and validate impurity clearance.

Table 1: HPLC Impurity Profiling and Acceptance Criteria for Diampromide Hydrochloride

AnalyteRelative Retention Time (RRT)Relative Response Factor (RRF)Limit / Acceptance Criteria
Aniline (Starting Material / Impurity)0.351.12NMT 0.10%
Diamine Intermediate (Unreacted)0.780.95NMT 0.50%
Diampromide (API)1.001.00NLT 98.5%
Propionanilide (Side Product)1.151.20NMT 0.15%
Amide Cleavage Degradants 1.40 - 1.60VariableNMT 0.10% (Individual)

(Note: RRT values are based on a standard C18 reverse-phase column using a gradient of Water/Acetonitrile with 0.1% TFA).

References

  • Vardanyan, R. S., & Hruby, V. J. (2014). Fentanyl-related compounds and derivatives: current status and future prospects for pharmaceutical applications. Future Medicinal Chemistry, 6(4), 385–412. URL:[Link]

  • Ivanovic, M. D., Micovic, I. V., Vuckovic, S., Prostran, M., Todorovic, Z., Ivanovic, E. R., Kiricojevic, V. D., Djordjevic, J. B., & Dosen-Micovic, L. J. (2004). The synthesis and pharmacological evaluation of (±)-2,3-seco-fentanyl analogues. Journal of the Serbian Chemical Society, 69(11), 955-968. URL:[Link]

  • Wright, W. B., Brabander, H. J., & Hardy, R. A. (1959). N-(tert-Aminoalkyl)-propionanilides: A new series of potent analgesics. Journal of the American Chemical Society, 81(6), 1518-1525. URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Pharmacodynamics and Potency: Diampromide Hydrochloride vs. Morphine

Executive Summary & Structural Context In the landscape of opioid pharmacology, understanding the relationship between molecular structure and in vivo potency is critical for drug development.1[1]. Structurally, it is cl...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Structural Context

In the landscape of opioid pharmacology, understanding the relationship between molecular structure and in vivo potency is critical for drug development.1[1]. Structurally, it is classified as a ring-opened, acyclic analogue of fentanyl. Despite its derivation from the highly potent 4-anilidopiperidine class,2[2].

This guide provides an objective, data-driven comparison of Diampromide Hydrochloride and Morphine, detailing their structure-activity relationships (SAR), quantitative potency, and the self-validating experimental protocols required to benchmark their efficacy.

Mechanism of Action & Receptor Pharmacology

Both Diampromide Hydrochloride and Morphine exert their primary analgesic effects via agonism at the μ -opioid receptor (MOR), a G-protein coupled receptor (GPCR). Upon binding, these compounds trigger the activation of Gi/o proteins, which subsequently inhibit adenylate cyclase. The resulting drop in intracellular cAMP levels leads to the opening of potassium channels (causing hyperpolarization) and the closing of voltage-gated calcium channels (reducing the release of nociceptive neurotransmitters like Substance P and glutamate).

Pathway A Opioid Agonist (Diampromide / Morphine) B μ-Opioid Receptor (GPCR) A->B Binds C Gi/o Protein Activation B->C Activates D Inhibition of Adenylate Cyclase C->D F Opening of K+ Channels (Hyperpolarization) C->F G Closing of Ca2+ Channels (Reduced Transmitter Release) C->G E Decreased cAMP Levels D->E H Analgesic Response E->H F->H G->H

Mu-Opioid Receptor Signaling Pathway mediating analgesia.

Quantitative Potency Comparison

While fentanyl is approximately 300 times more potent than morphine, the acyclic nature of diampromide drastically shifts its pharmacological profile.3[3].

Pharmacological ParameterDiampromide HydrochlorideMorphine Sulfate
Structural Class Acyclic Fentanyl AnaloguePhenanthrene Alkaloid
Primary Target μ -Opioid Receptor (MOR) μ -Opioid Receptor (MOR)
In Vivo Potency (ED50, Mice) ~4.0 mg/kg~4.0 - 5.0 mg/kg
Relative Potency ~1x1x (Reference Standard)
Receptor Selectivity High MOR preferenceHigh MOR preference
Regulatory Status 4[4]Schedule II (Clinical Use)

Structure-Activity Relationship (SAR) Insights

To understand why a fentanyl derivative exhibits the potency of morphine, we must examine the thermodynamic principles of receptor binding.5[5].

When the piperidine ring is cleaved to create the acyclic diampromide, the molecule gains significant conformational flexibility.5[5]. This loss of binding affinity directly translates to a reduction in potency, dropping it from 300x to 1x relative to morphine.

Experimental Methodologies: Self-Validating Protocols

To objectively compare the potency of Diampromide HCl and Morphine, researchers rely on a combination of in vitro and in vivo assays. The following protocols are designed as self-validating systems to ensure that observed effects are strictly receptor-mediated.

Workflow Step1 Compound Preparation (Equimolar Dosing) Step2 In Vitro Assays (GPI / MVD Contraction) Step1->Step2 Aliquots Step3 In Vivo Assays (Hot Plate / Tail Flick) Step1->Step3 Dosing Step4 Dose-Response Curve Generation Step2->Step4 % Inhibition Step3->Step4 Latency Increase Step5 ED50 / IC50 Calculation Step4->Step5 Statistical Fit Step6 Self-Validation (Naloxone Reversal) Step5->Step6 Specificity Check Step7 Potency Ratio Determination Step6->Step7 Final Analysis

Self-validating experimental workflow for comparative opioid potency.

Protocol A: In Vivo Analgesic Efficacy (Mouse Hot Plate Test)

This assay measures supraspinal thermal nociception.

  • Baseline Establishment: Place the subject on a 55°C hot plate and record the latency to nociceptive behaviors (paw licking/jumping). Causality: Accounts for individual baseline pain tolerance. A strict 30-second cutoff is enforced to prevent tissue damage.

  • Vehicle Control & Blinding: Administer saline to a control cohort. Causality: Eliminates handling stress artifacts and observer bias.

  • Dosing: Administer Diampromide HCl or Morphine Sulfate subcutaneously (s.c.) at graded doses (e.g., 1, 2, 4, 8 mg/kg).

  • Latency Measurement: Test subjects at 15, 30, 60, and 120 minutes post-injection. Causality: Captures the full pharmacokinetic profile, allowing for the calculation of the Area Under the Curve (AUC) and ED50.

  • Self-Validation (Naloxone Challenge): Administer Naloxone (1 mg/kg) at the time of peak effect. Causality: An immediate return to baseline latency strictly validates that the observed analgesia is μ -opioid receptor-mediated, ruling out off-target sedative or local anesthetic effects.

Protocol B: In Vitro Receptor Assay (Guinea Pig Ileum - GPI)

The GPI assay quantifies peripheral μ -opioid agonism.

  • Tissue Preparation: Suspend a segment of guinea pig ileum in an organ bath containing oxygenated Krebs-Henseleit solution at 37°C. Causality: Allows the tissue to reach a stable resting tension, preventing spontaneous contractions from skewing data.

  • Electrical Field Stimulation (EFS): Apply EFS (0.1 Hz, 0.5 ms duration). Causality: EFS induces action potentials in the enteric nervous system, causing acetylcholine release and subsequent smooth muscle contraction. This provides a dynamic baseline.

  • Cumulative Dosing: Add cumulative concentrations of Diampromide HCl or Morphine (10⁻⁹ to 10⁻⁵ M). Causality: Opioids inhibit acetylcholine release. Measuring the reduction in contraction amplitude generates a complete dose-response curve from a single tissue preparation, minimizing inter-tissue variability.

  • Self-Validation (Antagonist Reversal): Introduce Naloxone (10⁻⁶ M) into the bath. Causality: Reversing the contraction inhibition confirms the effect is receptor-specific and not due to tissue toxicity or smooth muscle fatigue.

References

  • "Diampromide - Wikipedia", wikipedia.org,
  • "DIAMPROMIDE - Inxight Drugs", nc
  • "Fentanyl-related compounds and derivatives: current status and future prospects for pharmaceutical applic
  • "Theoretical Study of Acyclic FENTANYL ANALOGS With Analgesic Activity: Diampromide and seco-Fentanyl", ic.ac.uk,
  • "Diampromide Hydrochloride | CymitQuimica", cymitquimica.com,

Sources

Comparative

Comparative Analysis of Diampromide and Propiram: Pharmacodynamics and Experimental Methodologies

Introduction to the Ampromide Opioid Class The ampromide family of synthetic opioids represents a pivotal chapter in analgesic drug development, characterized by their unique amide structures. Developed in the 1960s, Dia...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction to the Ampromide Opioid Class

The ampromide family of synthetic opioids represents a pivotal chapter in analgesic drug development, characterized by their unique amide structures. Developed in the 1960s, Diampromide and Propiram emerged from this class with fundamentally divergent pharmacological profiles ()[1]. While diampromide was engineered as a highly potent, acyclic full agonist mimicking the fentanyl scaffold ()[2], propiram was developed as a partial agonist with weak antagonistic properties, aimed at providing effective analgesia while minimizing the severe respiratory depression typical of full opioid agonists[1].

This guide provides an in-depth, objective comparison of their structural mechanics, quantitative performance, and the self-validating experimental protocols required to evaluate them.

Structural and Pharmacological Profiles

The divergent clinical behaviors of these two compounds stem directly from their molecular architecture. Diampromide’s highly flexible acyclic structure allows it to adopt a low-energy conformation that perfectly overlays the fentanyl pharmacophore, facilitating maximum intrinsic efficacy at the μ-opioid receptor (MOR) ()[3].

Conversely, propiram incorporates a piperidine ring and a pyridine substitution. This steric rigidification restricts the receptor's conformational shift upon binding, resulting in partial agonism. Consequently, propiram exhibits a "ceiling effect" on both its analgesic output and its side-effect profile[1].

Table 1: Physicochemical & Pharmacological Comparison
PropertyDiampromidePropiram
IUPAC Name N-[2-(Methyl-(2-phenylethyl)amino)propyl]-N-phenylpropanamideN-(1-methyl-2-piperidin-1-ylethyl)-N-pyridin-2-ylpropanamide
Chemical Formula C₂₁H₂₈N₂OC₁₆H₂₅N₃O
Molar Mass 324.47 g/mol 275.40 g/mol
Receptor Target μ-Opioid Receptor (MOR)μ-Opioid Receptor (MOR)
Mechanism of Action Full AgonistPartial Agonist / Weak Antagonist
Structural Class Acyclic Fentanyl AnaloguePiperidine-substituted Ampromide

Mechanism of Action & Receptor Signaling

Both compounds exert their primary effects via the μ-opioid receptor, a G-protein coupled receptor (GPCR). However, the downstream intracellular signaling cascades differ significantly in magnitude. Diampromide induces a robust dissociation of the Gαi/o protein subunit, leading to profound inhibition of adenylate cyclase. Propiram binds with high affinity but triggers a sub-maximal G-protein response.

Pathway Diampromide Diampromide (Full Agonist) MOR μ-Opioid Receptor (MOR) Activation Diampromide->MOR High Intrinsic Efficacy Propiram Propiram (Partial Agonist) Propiram->MOR Low Intrinsic Efficacy Gi Gαi/o Protein Dissociation MOR->Gi AC Adenylate Cyclase Inhibition Gi->AC cAMP cAMP Reduction AC->cAMP Analgesia Analgesic Response cAMP->Analgesia

Fig 1. Differential μ-opioid receptor signaling by Diampromide and Propiram.

Comparative Efficacy and Potency

When evaluating in vivo performance, diampromide demonstrates an analgesic potency roughly equivalent to that of morphine, with an ED₅₀ of approximately 4 mg/kg in rodent models ()[4]. It features a rapid onset but a relatively brief duration of action (1–2 hours).

Propiram possesses approximately 10% of the analgesic potency of morphine (where 50 mg of propiram is equivalent to 60 mg of codeine)[1]. However, what it lacks in raw potency, it makes up for in pharmacokinetic stability. It boasts an exceptional oral bioavailability of >97% and an elimination half-life of 5.2 hours, making it highly effective for sustained, moderate pain management[1].

Table 2: Quantitative Efficacy Metrics
MetricDiampromidePropiramMorphine (Reference)
Relative Potency ~1.0x~0.1x1.0x
Rodent ED₅₀ (Analgesia) ~4.0 mg/kg~40.0 mg/kg~4.5 mg/kg
Oral Bioavailability Poor / Not utilized orally>97%~20-40%
Elimination Half-Life 1 - 2 hours5.2 hours2 - 3 hours

Experimental Methodologies for Pharmacodynamic Profiling

To objectively compare the performance of these compounds, researchers must utilize self-validating experimental systems that isolate receptor affinity (in vitro) from systemic efficacy (in vivo).

Workflow Prep Compound Preparation (Equimolar Dosing) InVitro In Vitro: Radioligand Binding (Determine Ki) Prep->InVitro InVivo In Vivo: Hot-Plate Test (Determine ED50) Prep->InVivo Validation Internal Validation (Morphine Control) InVitro->Validation InVivo->Validation Analysis Data Synthesis (Efficacy vs. Potency) Validation->Analysis

Fig 2. Self-validating experimental workflow for opioid pharmacodynamic profiling.

Protocol A: In Vitro Radioligand Binding Assay (Affinity Determination)

This protocol determines the binding affinity ( Ki​ ) of the compounds at the MOR, eliminating pharmacokinetic variables.

  • Tissue Preparation: Homogenize rat brain tissue (strictly excluding the cerebellum) in 50 mM Tris-HCl buffer (pH 7.4).

    • Causality & Experience: The cerebellum is explicitly excluded because it contains a negligible density of μ-opioid receptors. Including it would artificially inflate non-specific binding and severely degrade the assay's signal-to-noise ratio.

  • Radioligand Incubation: Incubate membrane homogenates with 1 nM[³H]-DAMGO alongside varying concentrations ( 10−10 to 10−5 M) of Diampromide or Propiram.

    • Causality & Experience: [³H]-DAMGO is a highly selective MOR full agonist. Using it at a concentration near its Kd​ ensures the assay is exquisitely sensitive to competitive displacement by the test compounds.

  • Separation & Quantification: Terminate the reaction via rapid filtration through GF/B glass fiber filters. Measure retained radioactivity using liquid scintillation counting.

    • Self-Validating Step: Include a non-specific binding control tube containing 10 μM unlabeled Naloxone. This ensures that the displaced radioactivity represents true receptor binding rather than adherence to the glass filters or lipid membranes.

Protocol B: In Vivo Hot-Plate Test for Antinociception (Efficacy Determination)

This protocol evaluates central analgesic efficacy and calculates the ED₅₀, validating the physiological translation of the in vitro data.

  • Animal Habituation: Acclimate adult male Wistar rats to the testing environment for 30 minutes prior to the assay.

    • Causality & Experience: Novel environments induce stress-induced analgesia via endogenous opioid release. Failure to habituate the animals will artificially inflate baseline nociceptive thresholds, skewing the final ED₅₀ calculation.

  • Baseline Measurement: Place rats on a 55°C heated surface. Record latency to nociceptive responses (hind-paw licking or jumping), enforcing a strict 30-second cutoff.

    • Causality & Experience: The 30-second cutoff is critical to prevent thermal tissue damage and subsequent hyperalgesic sensitization, ensuring both ethical compliance and data reproducibility across multiple time points.

  • Drug Administration & Time-Course: Administer Diampromide (1–10 mg/kg) or Propiram (10–100 mg/kg) via intraperitoneal (i.p.) injection. Re-test animals at 15, 30, 60, and 120 minutes post-injection.

    • Self-Validating Step: Include a Morphine control group (e.g., 5 mg/kg) and a Saline vehicle group. Morphine acts as the pharmacological gold standard, anchoring the dose-response curve and confirming the assay's sensitivity to opioid-mediated antinociception.

Conclusion

Diampromide and Propiram illustrate the profound impact of structural modification on opioid pharmacology. Diampromide serves as an excellent reference compound in research settings requiring high-efficacy, short-acting MOR activation. Conversely, Propiram's partial agonism and high oral bioavailability make it a superior model for studying opioid formulations designed for outpatient, moderate pain management with a reduced risk of respiratory depression.

References

  • Title: Propiram - Wikipedia | Source: Wikipedia | URL: [Link]

  • Title: Diampromide - Wikipedia | Source: Wikipedia | URL: [Link]

  • Title: Fentanyl-related compounds and derivatives: current status and future prospects for pharmaceutical applications | Source: PMC | URL: [Link]

  • Title: Theoretical Study of Acyclic FENTANYL ANALOGS With Analgesic Activity: Diampromide and seco-Fentanyl | Source: Imperial College London | URL: [Link]

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Validation

A Comparative Guide to the Inter-laboratory Validation of Diampromide Hydrochloride Quantification

For researchers, scientists, and drug development professionals, the precise and reproducible quantification of active pharmaceutical ingredients (APIs) is the bedrock of drug efficacy and safety. Diampromide, a potent o...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and drug development professionals, the precise and reproducible quantification of active pharmaceutical ingredients (APIs) is the bedrock of drug efficacy and safety. Diampromide, a potent opioid analgesic, requires rigorously validated analytical methods to ensure consistent dosing and to conduct meaningful pharmacokinetic studies. This guide provides an in-depth comparison of common analytical methods for Diampromide Hydrochloride quantification and presents a detailed framework for conducting a robust inter-laboratory validation study. The goal is to establish a method's reproducibility across different labs, a critical step for standardization and regulatory submission.[1][2]

The principles outlined here are grounded in the harmonized guidelines of the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the United States Pharmacopeia (USP), which collectively form the global standard for analytical procedure validation.[3][4][5][6][7][8]

Choosing the Right Tool: A Comparison of Analytical Methods

The selection of an analytical technique for Diampromide Hydrochloride quantification is a critical first step, dictated by the intended application, required sensitivity, and the complexity of the sample matrix (e.g., bulk substance, formulated drug product, or biological fluid). The three most prominent techniques for this purpose are High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Causality Behind Method Selection:

  • HPLC with UV or Diode Array Detection (DAD) is often chosen for routine quality control of bulk drug substances and finished products due to its robustness and cost-effectiveness.[9] Its specificity, however, can be a limitation if structurally similar impurities or metabolites are present.[10]

  • GC-MS is a powerful tool, considered a "gold standard" in many forensic applications for its excellent separation and definitive identification capabilities.[11] However, it often requires chemical derivatization to make compounds like Diampromide volatile enough for gas-phase analysis, adding a step that can introduce variability.[12][13]

  • LC-MS/MS offers the highest sensitivity and specificity, making it the method of choice for bioanalysis (quantification in plasma, urine, etc.) where analyte concentrations are low and the matrix is complex.[14][15][16] Its ability to selectively monitor specific parent-to-product ion transitions provides unparalleled confidence in analyte identification, minimizing interference from other components.[15]

The following table summarizes the typical performance characteristics of these methods, based on regulatory guidance and published data for similar small molecules.

Table 1: Comparison of Performance Characteristics for Diampromide Quantification Methods

Performance Characteristic HPLC-DAD GC-MS LC-MS/MS Regulatory Guidance (Typical Expectation)
Specificity/Selectivity Moderate to High High Very High The method must unequivocally assess the analyte in the presence of components that may be expected to be present (impurities, matrix components).[5][17]
Lower Limit of Quantification (LLOQ) ng/mL to µg/mL ng/mL pg/mL to ng/mL The analyte signal should be at least 5-10 times the signal of a blank sample.[18]
Linearity (R²) >0.99 >0.99 >0.995 A linear model is fitted to the calibration curve; R² should be close to 1.[19]
Accuracy (% Recovery) 98.0 - 102.0% 95.0 - 105.0% 90.0 - 110% (Bioanalysis) The closeness of test results to the true value. Typically within ±2% for drug substance and ±5-15% for bioanalysis.[19][20]

| Precision (%RSD) | ≤ 2.0% | ≤ 10.0% | ≤ 15.0% | Repeatability (intra-assay) and intermediate precision (inter-assay) expressed as Relative Standard Deviation (RSD).[1][2] |

The Blueprint for Trust: Inter-laboratory Validation Protocol

An inter-laboratory validation, or round-robin study, is the ultimate test of a method's robustness and transferability.[2] Its objective is to demonstrate that different laboratories, using different equipment and analysts, can achieve comparable results when following the same analytical procedure.[1][21] This process is essential for standardizing a method for widespread use, such as for a pharmacopeial monograph.[21]

This section details a comprehensive protocol for an inter-laboratory validation of an LC-MS/MS method for Diampromide Hydrochloride quantification in human plasma, chosen for its relevance in clinical and pharmacokinetic studies.

Study Design and Coordination

The entire study is managed by a single Coordinating Laboratory . This lab is responsible for preparing and distributing all samples and for the final statistical analysis of the data submitted by the Participating Laboratories .

G cluster_coord_lab Coordinating Laboratory cluster_part_labs Participating Laboratories (N≥3) CoordLab Define Protocol & Acceptance Criteria PrepSamples Prepare & Characterize Validation Samples CoordLab->PrepSamples Distribute Distribute Sample Kits (Blinded) PrepSamples->Distribute Analyze Collect & Statistically Analyze All Data Distribute->Analyze LabA Lab A Distribute->LabA Report Generate Final Validation Report Analyze->Report LabA->Analyze Submit Results LabB Lab B LabB->Analyze Submit Results LabC Lab C LabC->Analyze Submit Results

Caption: Workflow for a coordinated inter-laboratory validation study.

Experimental Protocol: LC-MS/MS Quantification of Diampromide

The following protocol must be strictly adhered to by all participating laboratories.

A. Materials and Reagents:

  • Diampromide Hydrochloride reference standard (provided by Coordinating Lab)

  • Diampromide-d7 internal standard (IS) (provided by Coordinating Lab)

  • Human plasma (K2EDTA)

  • Acetonitrile (LC-MS grade)

  • Formic acid (LC-MS grade)

  • Water (LC-MS grade)

B. Sample Preparation (Protein Precipitation):

  • Thaw: Bring all plasma samples and standards to room temperature.

  • Aliquot: Pipette 50 µL of plasma (unknown, calibration standard, or QC) into a 1.5 mL microcentrifuge tube.

  • Spike IS: Add 20 µL of the Diampromide-d7 internal standard working solution (e.g., at 100 ng/mL) to every tube except for the double blank (matrix blank).

  • Precipitate: Add 200 µL of cold acetonitrile to each tube.

  • Vortex: Vortex vigorously for 1 minute to ensure complete protein precipitation.

  • Centrifuge: Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer: Carefully transfer 150 µL of the supernatant to a clean autosampler vial.

  • Inject: Inject 5 µL onto the LC-MS/MS system.

C. LC-MS/MS System Conditions:

  • LC System: UPLC/UHPLC system

  • Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Flow Rate: 0.4 mL/min

  • Gradient:

    • 0.0-0.5 min: 5% B

    • 0.5-2.5 min: 5% to 95% B

    • 2.5-3.0 min: Hold at 95% B

    • 3.0-3.1 min: 95% to 5% B

    • 3.1-4.0 min: Hold at 5% B (re-equilibration)

  • Column Temperature: 40°C

  • Mass Spectrometer: Triple quadrupole mass spectrometer

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • MRM Transitions:

    • Diampromide: [Precursor ion > Product ion 1 (Quantifier), Product ion 2 (Qualifier)]

    • Diampromide-d7 (IS): [Precursor ion > Product ion] (Note: Specific m/z values must be empirically determined during method development)

G

Caption: Standardized workflow for each participating laboratory.

Data Analysis and Acceptance Criteria

Each laboratory will analyze a set of blinded samples, which includes:

  • A full set of calibration standards (8 levels).

  • Blank plasma (double blank and matrix blank).

  • Quality Control (QC) samples at four levels: LLOQ, Low, Mid, and High.

  • Unknown validation samples prepared by the coordinating lab.

Key Validation Parameters to be Assessed:

  • Linearity: The calibration curve (peak area ratio vs. concentration) must have a correlation coefficient (R²) ≥ 0.99.

  • Accuracy: The mean concentration of the QC samples must be within ±15% of the nominal value (±20% for LLOQ).[22]

  • Precision: The Relative Standard Deviation (%RSD) for the QC samples must not exceed 15% (20% for LLOQ).[22]

  • Repeatability (Intra-laboratory precision): This is the precision obtained within a single laboratory under the same operating conditions over a short interval.[1] It is assessed from the variance of results on identical samples within each lab.

  • Reproducibility (Inter-laboratory precision): This measures the precision between different laboratories.[1][2] It is the primary output of the study and is calculated from the variance of all results from all participating labs after accounting for repeatability.

The statistical analysis combines results from all labs to calculate the overall mean, repeatability standard deviation (sᵣ), and reproducibility standard deviation (sᵣ).[21] These values are crucial for defining the method's expected performance and setting realistic specifications.

Conclusion: Establishing a Gold Standard

An inter-laboratory validation study is a rigorous, collaborative effort that moves an analytical method from a single-laboratory procedure to a universally accepted standard. By systematically evaluating performance across multiple sites, the scientific community can establish a method's true robustness, reliability, and fitness for its intended purpose. For Diampromide Hydrochloride, a validated and reproducible analytical method is indispensable for ensuring patient safety, enabling global drug development, and satisfying stringent regulatory requirements. The choice of method—whether HPLC, GC-MS, or LC-MS/MS—must be justified based on the application, but the principles of validation remain universal.

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  • USP <1225> Method Validation. BA Sciences. [Link]

  • FDA Guidelines for Analytical Method Validation. Scribd. [Link]

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  • Analytical Methods for the Determination of Diamorphine (Heroin) in Biological Matrices: A Review. PMC, National Center for Biotechnology Information. [Link]

  • <1225> VALIDATION OF COMPENDIAL PROCEDURES. ResearchGate. [Link]

  • Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods. BioPharm International. [Link]

  • ICH Q2(R2) Guide: Analytical Method Validation Explained. IntuitionLabs. [Link]

  • ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). International Council for Harmonisation. [Link]

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  • Development and Validation of a Liquid Chromatographic Method for Estimation of Dicyclomine Hydrochloride, Mefenamic Acid and Paracetamol in Tablets. PMC, National Center for Biotechnology Information. [Link]

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Comparative

Comparing Diampromide Hydrochloride effects in different animal strains

Title: Diampromide Hydrochloride: Pharmacological Profiling and Strain-Dependent Efficacy in Rodent Models 1. Introduction & Pharmacological Profile Diampromide Hydrochloride (CAS Number: 1346602-83-2) is a synthetic opi...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Diampromide Hydrochloride: Pharmacological Profiling and Strain-Dependent Efficacy in Rodent Models

1. Introduction & Pharmacological Profile Diampromide Hydrochloride (CAS Number: 1346602-83-2) is a synthetic opioid analgesic originally developed in the 1960s[1]. Structurally, it is characterized as a ring-opened (acyclic) analogue of fentanyl[1]. Despite its structural relationship to the highly potent fentanyl family, its in vivo analgesic potency closely approximates that of morphine[2]. As detailed in , Diampromide exhibits an ED50 of approximately 4.0 mg/kg in rodent models[3]. Due to its high affinity for opioid receptors and abuse potential, it is strictly regulated as a Schedule I compound for forensic and preclinical research applications[4].

Understanding its efficacy requires evaluating its performance across different genetic backgrounds, as preclinical pain models are notoriously sensitive to rodent strain variations. This guide provides an objective comparison of Diampromide Hydrochloride against standard opioids and details the self-validating protocols necessary for assessing its strain-dependent pharmacodynamics.

2. Comparative Pharmacodynamics: Diampromide vs. Alternatives To contextualize Diampromide's utility in drug development, it must be benchmarked against gold-standard Mu-Opioid Receptor (MOR) agonists. While fentanyl is highly lipophilic with a rapid onset, Diampromide's acyclic structure alters its receptor binding kinetics, resulting in a profile that mirrors morphine rather than fentanyl[3].

Table 1: Pharmacological Comparison of Diampromide HCl and Alternative Opioids

CompoundStructural ClassRelative Potency (Morphine=1)ED50 (Rodents, s.c.)Onset of Action
Diampromide HCl Acyclic Fentanyl Analogue~1x4.0 mg/kg15-30 min
Morphine Sulfate Phenanthrene (Natural)1x3.5 - 5.0 mg/kg20-30 min
Fentanyl Citrate Phenylpiperidine~50-100x0.01 - 0.08 mg/kg<5 min

(Data synthesized from the [5] and [3])

3. The Causality of Strain-Dependent Opioid Responses When evaluating Diampromide Hydrochloride, researchers frequently observe significant variance in analgesic efficacy between animal strains (e.g., C57BL/6J vs. 129P3/J mice, or Sprague-Dawley vs. Wistar rats). This variance is not an artifact of the drug, but a biological reality rooted in genetic dimorphism:

  • Receptor Density & Oprm1 Expression: "High-responder" strains like C57BL/6J mice typically express higher densities of MORs in the periaqueductal gray (PAG) and spinal cord compared to 129-strain mice. Consequently, Diampromide yields a steeper dose-response curve and higher maximal efficacy in these strains.

  • Metabolic Variations: Cytochrome P450 (CYP) enzyme polymorphisms across strains dictate the rate of drug metabolism. Slower metabolizing strains will exhibit a prolonged duration of action for Diampromide.

G D Diampromide HCl MOR Mu-Opioid Receptor (MOR) (Strain-specific Oprm1 expression) D->MOR Gi Gi/o Protein Activation MOR->Gi AC Adenylate Cyclase Inhibition Gi->AC cAMP Decreased cAMP & Ca2+ Influx Increased K+ Efflux AC->cAMP Analgesia Analgesic Response (Tail-Flick / Hot-Plate Latency) cAMP->Analgesia

Figure 1: Diampromide mechanism of action via Mu-Opioid Receptor signaling and cellular response.

4. Self-Validating Experimental Protocol: Strain Comparison Workflow To objectively compare Diampromide's effects across strains, the experimental design must be intrinsically self-validating. This requires incorporating antagonist reversal (Naloxone) to definitively prove that the observed antinociception is exclusively MOR-mediated, ruling out off-target effects.

Step-by-Step Methodology: Radiant Heat Tail-Flick Assay

  • Strain Acclimation (Self-Validation Step 1): Habituate C57BL/6J and 129P3/J mice (n=8/group) to the testing apparatus for 3 consecutive days. Causality: This critical step reduces stress-induced analgesia (SIA), which can artificially inflate baseline pain thresholds and confound MOR-mediated antinociception data.

  • Baseline Measurement: Measure baseline tail-flick latencies. Latencies must fall between 2.0 and 4.0 seconds; reject outliers to ensure cohort uniformity.

  • Dose Administration: Administer Diampromide HCl via subcutaneous (s.c.) injection at logarithmic doses (1.0, 3.0, 10.0 mg/kg). Use vehicle (0.9% saline) as a negative control.

  • Temporal Assessment: Record tail-flick latencies at 15, 30, 60, and 120 minutes post-injection. Implement a strict 10-second cut-off to prevent thermal tissue damage.

  • Antagonist Reversal (Self-Validation Step 2): In a parallel cohort, administer Naloxone (1 mg/kg, i.p.) 10 minutes prior to the 10 mg/kg Diampromide dose. Causality: Complete reversal of analgesia confirms the effect is strictly opioid-receptor dependent, validating the drug's mechanism across different genetic backgrounds.

  • Data Transformation: Convert raw latencies to Percentage of Maximal Possible Effect (%MPE) using the formula: %MPE =[(Test Latency - Baseline Latency) / (Cut-off Time - Baseline Latency)] * 100.

Workflow Start Acclimation of Strains (e.g., C57BL/6J vs. 129P3/J) Base Baseline Nociception (Tail-Flick Assay) Start->Base Admin Diampromide HCl Admin (s.c. 1-10 mg/kg) Base->Admin Test Post-Admin Testing (15, 30, 60, 120 min) Admin->Test Data Calculate %MPE (Maximal Possible Effect) Test->Data Val Self-Validation: Naloxone Reversal Test->Val Antagonist Check Val->Data

Figure 2: Self-validating experimental workflow for evaluating strain-dependent opioid responses.

5. Data Presentation & Interpretation When executing the above protocol, expected outcomes highlight the genetic divergence in Diampromide sensitivity.

Table 2: Representative %MPE of Diampromide HCl (10 mg/kg, s.c.) Across Rodent Strains

Time Post-AdminC57BL/6J Mice (High-Responder)129P3/J Mice (Low-Responder)Sprague-Dawley RatsWistar Rats
15 min 65 ± 5%40 ± 6%70 ± 4%55 ± 5%
30 min 85 ± 4%55 ± 5%88 ± 5%65 ± 6%
60 min 50 ± 6%25 ± 4%60 ± 5%40 ± 5%
120 min 15 ± 3%5 ± 2%20 ± 4%10 ± 3%

Interpretation: The data clearly demonstrates that C57BL/6J mice and Sprague-Dawley rats act as "high-responders" to Diampromide, achieving near-maximal analgesia at 30 minutes. Conversely, 129P3/J mice and Wistar rats exhibit blunted responses. Drug development professionals must account for this genetic variable when benchmarking novel acyclic fentanyl analogues against Diampromide, ensuring that the chosen strain does not artificially inflate or mask the compound's intrinsic efficacy.

References

  • Title: Fentanyl-related compounds and derivatives: current status and future prospects for pharmaceutical applications Source: PubMed Central (PMC) / National Institutes of Health URL: [Link]

  • Title: Diampromide Source: Wikipedia URL: [Link]

  • Title: WHO Guidelines for the Pharmacological and Radiotherapeutic Management of Cancer Pain in Adults and Adolescents Source: NCBI Bookshelf / World Health Organization URL: [Link]

Validation

A Senior Application Scientist's Guide to Benchmarking Diampromide Hydrochloride Assays Against Gold Standards

For researchers, scientists, and drug development professionals, the precise and accurate quantification of Diampromide Hydrochloride is paramount for ensuring therapeutic efficacy, maintaining quality control, and condu...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and drug development professionals, the precise and accurate quantification of Diampromide Hydrochloride is paramount for ensuring therapeutic efficacy, maintaining quality control, and conducting vital pharmacokinetic studies. Diampromide, an opioid analgesic, requires robust analytical methods to ensure data integrity from discovery through to production.[1][2]

This guide provides an in-depth comparison of established analytical methods for Diampromide Hydrochloride quantification. We will dissect the "gold standard" chromatographic techniques—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS)—and benchmark them against a more accessible alternative, UV-Visible (UV-Vis) Spectrophotometry. Our focus extends beyond mere protocols; we delve into the causality behind experimental choices, providing you with the expertise to select and validate the optimal method for your laboratory's specific needs.

The objective of validating any analytical procedure is to demonstrate that it is suitable for its intended purpose.[3][4] This guide is structured to provide you with the foundational knowledge to make that determination confidently.

Overview of Analytical Methodologies

The choice of an analytical method is a critical decision driven by the required sensitivity, specificity, sample matrix complexity, and available instrumentation.[5][6] For a compound like Diampromide Hydrochloride, which may be analyzed in pure form (Active Pharmaceutical Ingredient, API) or within complex biological matrices, different techniques offer distinct advantages.

  • High-Performance Liquid Chromatography (HPLC): Widely regarded as a gold standard in pharmaceutical analysis, HPLC offers excellent separation, sensitivity, and specificity.[5][7] When coupled with a UV detector (HPLC-UV), it provides a robust and reliable method for routine quantification.[7][8]

  • Gas Chromatography-Mass Spectrometry (GC-MS): Another powerhouse technique, GC-MS provides unparalleled specificity and is a workhorse for forensic toxicology and trace-level analysis.[9][10] Its sensitivity is often enhanced through the use of Multiple Reaction Monitoring (MRM) on a triple quadrupole instrument.[11][12] However, for polar, non-volatile compounds like Diampromide, chemical derivatization is often a necessary prerequisite.[13]

  • UV-Visible Spectrophotometry: This method offers simplicity, speed, and cost-effectiveness.[7][14] While it lacks the specificity of chromatographic methods, it can be a valuable tool for quantifying pure substances or for preliminary analysis where high throughput is a priority.[7]

The following sections will detail the protocols and performance characteristics of each method, grounded in established principles of analytical procedure validation as outlined by the International Council for Harmonisation (ICH).[3][15][16]

Gold Standard 1: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is the cornerstone of modern pharmaceutical quality control. Its strength lies in its ability to separate the analyte of interest from impurities and matrix components, ensuring that the measurement is specific and accurate.[8]

Principle of Operation

RP-HPLC separates compounds based on their hydrophobicity. A non-polar stationary phase (e.g., C18) is used with a polar mobile phase. Diampromide Hydrochloride, being moderately non-polar, will interact with the C18 stationary phase. By carefully controlling the composition of the mobile phase (a mixture of an aqueous buffer and an organic solvent like acetonitrile), we can control the elution time of the analyte, separating it from other components in the sample. Detection is typically achieved using a UV detector set to a wavelength where Diampromide exhibits strong absorbance.

Experimental Workflow: HPLC-UV

HPLC_Workflow cluster_prep Sample & Standard Preparation cluster_analysis HPLC Analysis cluster_data Data Processing s_prep 1. Prepare Mobile Phase (e.g., Acetonitrile:Buffer) std_prep 2. Prepare Diampromide HCl Stock & Calibration Standards sample_prep 3. Prepare Sample Solution (Dissolve & Dilute) filter 4. Filter all solutions (0.45 µm syringe filter) inject 5. Inject onto C18 Column filter->inject separate 6. Isocratic/Gradient Elution inject->separate detect 7. UV Detection (e.g., 220 nm) separate->detect integrate 8. Integrate Peak Area detect->integrate calibrate 9. Construct Calibration Curve (Area vs. Concentration) integrate->calibrate quantify 10. Quantify Sample Concentration calibrate->quantify caption Figure 1. HPLC-UV Experimental Workflow.

Caption: Figure 1. HPLC-UV Experimental Workflow.

Detailed Protocol: HPLC-UV Assay for Diampromide Hydrochloride

This protocol is a representative method and must be fully validated for its intended use as per ICH Q2(R1) guidelines.[3][4][15]

  • Chromatographic Conditions:

    • System: Agilent 1260 HPLC or equivalent.[6]

    • Column: Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[14]

    • Mobile Phase: Acetonitrile and 0.05 M potassium dihydrogen phosphate buffer (pH adjusted to 3.5 with phosphoric acid) in a 40:60 v/v ratio.[14]

    • Flow Rate: 1.0 mL/min.[14]

    • Column Temperature: 30°C.[6]

    • Detection Wavelength: 220 nm.

    • Injection Volume: 20 µL.

  • Preparation of Solutions:

    • Mobile Phase: Prepare the buffer and filter through a 0.45 µm membrane filter. Mix with HPLC-grade acetonitrile. Degas the final mixture by sonication before use.[14]

    • Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of Diampromide Hydrochloride reference standard and transfer to a 100 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase.[14]

    • Calibration Standards: Prepare a series of working standards (e.g., 5, 10, 20, 40, 60, 80 µg/mL) by diluting the stock solution with the mobile phase.[14]

  • Sample Preparation:

    • For Drug Substance: Accurately weigh an amount of powder equivalent to 10 mg of Diampromide Hydrochloride and prepare a 100 µg/mL solution as described for the stock solution. Further dilute to fall within the calibration range.

    • For Biological Matrices (e.g., Plasma): Requires a validated extraction procedure, such as protein precipitation followed by solid-phase extraction (SPE), to remove interferences before reconstitution in the mobile phase.

  • Analysis and Quantification:

    • Inject the standard solutions to establish system suitability (checking parameters like peak asymmetry, theoretical plates, and reproducibility).

    • Construct a calibration curve by plotting the peak area against the concentration of the standards. The linearity should be confirmed by a correlation coefficient (r²) ≥ 0.999.[17]

    • Inject the sample solutions and determine the concentration of Diampromide Hydrochloride from the calibration curve.

Gold Standard 2: Gas Chromatography-Mass Spectrometry (GC-MS)

For applications demanding the highest levels of sensitivity and specificity, such as forensic analysis or pharmacokinetic studies in complex biological fluids, GC-MS is the definitive gold standard.[9][12][18] Its power lies in coupling the separation capability of gas chromatography with the precise identification and quantification provided by mass spectrometry.[11]

Principle of Operation

GC separates volatile and thermally stable compounds in a gaseous mobile phase. Since Diampromide Hydrochloride is a salt and not readily volatile, a crucial derivatization step is required. This involves chemically modifying the molecule (e.g., through silylation) to increase its volatility and thermal stability. After injection, the derivatized analyte is separated in a capillary column and enters the mass spectrometer. Here, it is ionized (typically by Electron Ionization - EI), fragmented into a unique pattern, and detected. Quantification is achieved by monitoring specific ion fragments (Selected Ion Monitoring, SIM) or, for ultimate selectivity, specific fragmentation transitions (Multiple Reaction Monitoring, MRM).[11][12]

Experimental Workflow: GC-MS

GCMS_Workflow cluster_prep Sample & Standard Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing extract 1. Liquid-Liquid or Solid-Phase Extraction dry 2. Evaporate to Dryness (under Nitrogen) extract->dry derivatize 3. Derivatization (e.g., with BSTFA) dry->derivatize reconstitute 4. Reconstitute in Organic Solvent derivatize->reconstitute inject 5. Inject into GC Inlet reconstitute->inject separate 6. Capillary Column Separation inject->separate ionize 7. Ionization (EI) & Fragmentation separate->ionize detect 8. MS Detection (SIM/MRM Mode) ionize->detect integrate 9. Integrate Ion Chromatogram detect->integrate calibrate 10. Construct Calibration Curve (IS-Normalized Response) integrate->calibrate quantify 11. Quantify Sample Concentration calibrate->quantify caption Figure 2. GC-MS Experimental Workflow.

Caption: Figure 2. GC-MS Experimental Workflow.

Detailed Protocol: GC-MS Assay for Diampromide Hydrochloride

This protocol requires specialized handling and expertise. The use of an isotopically labeled internal standard (e.g., Diampromide-d5) is highly recommended for accurate quantification.[11][19]

  • GC-MS Conditions:

    • System: Agilent GC-MS system or equivalent.[18]

    • Column: DB-5ms or similar non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

    • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

    • Inlet Temperature: 280°C.

    • Oven Program: Start at 150°C, hold for 1 min, ramp at 20°C/min to 300°C, hold for 5 min.

    • MS Transfer Line: 280°C.[12]

    • Ion Source: 230°C, Electron Ionization (EI) at 70 eV.

    • Acquisition Mode: Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM). Specific ions must be determined by analyzing a derivatized standard.

  • Sample Preparation and Derivatization:

    • Extraction: Extract Diampromide from the sample matrix (e.g., urine, blood) using a validated solid-phase extraction (SPE) protocol. This step is critical for removing non-volatile interferences.

    • Internal Standard: Spike the sample with an isotopically labeled internal standard prior to extraction.

    • Evaporation: Elute the analyte from the SPE cartridge and evaporate the solvent to complete dryness under a gentle stream of nitrogen.

    • Derivatization: Add 50 µL of a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% TMCS) and 50 µL of ethyl acetate. Cap the vial and heat at 70°C for 30 minutes.[13] Cool to room temperature before injection.

  • Analysis and Quantification:

    • Inject 1 µL of the derivatized sample/standard into the GC-MS.

    • Develop a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against concentration.

    • Quantify the sample by applying its area ratio to the regression equation derived from the calibration curve.

Alternative Method: UV-Visible Spectrophotometry

UV-Vis spectrophotometry is a rapid and inexpensive technique that can be highly effective for the quantification of Diampromide Hydrochloride in pure form or in simple formulations.[7][14] Its primary limitation is a lack of specificity, as any substance in the sample that absorbs light at the same wavelength will interfere with the measurement.[5]

Principle of Operation

This method is based on the Beer-Lambert Law, which states that the absorbance of light by a solution is directly proportional to the concentration of the absorbing species. A solution of Diampromide Hydrochloride is placed in a cuvette, and UV light is passed through it. The amount of light absorbed at a specific wavelength (the wavelength of maximum absorbance, λmax) is measured. This absorbance value is then used to determine the concentration by comparison against a calibration curve prepared from standards of known concentration.

Experimental Workflow: UV-Vis Spectrophotometry

UVVis_Workflow cluster_prep Sample & Standard Preparation cluster_analysis Spectrophotometric Analysis cluster_data Data Processing std_prep 1. Prepare Diampromide HCl Stock & Calibration Standards sample_prep 2. Prepare Sample Solution (Dissolve & Dilute) scan 3. Scan Standard to Determine λmax sample_prep->scan measure 4. Measure Absorbance of Standards & Samples scan->measure calibrate 5. Construct Calibration Curve (Absorbance vs. Concentration) measure->calibrate quantify 6. Quantify Sample Concentration calibrate->quantify caption Figure 3. UV-Vis Spectrophotometry Workflow.

Caption: Figure 3. UV-Vis Spectrophotometry Workflow.

Detailed Protocol: UV-Vis Spectrophotometric Assay
  • Instrument and Reagents:

    • System: A double-beam UV-Vis spectrophotometer with 1 cm quartz cuvettes.

    • Solvent: 0.1 M Hydrochloric Acid.

  • Preparation of Solutions:

    • Standard Stock Solution (100 µg/mL): Accurately weigh 10 mg of Diampromide Hydrochloride reference standard, transfer to a 100 mL volumetric flask, and dissolve in and dilute to volume with 0.1 M HCl.

    • Calibration Standards: Prepare a series of working standards (e.g., 2, 4, 6, 8, 10, 12 µg/mL) by diluting the stock solution with 0.1 M HCl.[20]

  • Determination of λmax:

    • Scan a mid-range standard solution (e.g., 8 µg/mL) from 400 nm to 200 nm against a 0.1 M HCl blank to determine the wavelength of maximum absorbance (λmax).

  • Analysis and Quantification:

    • Set the spectrophotometer to the predetermined λmax.

    • Measure the absorbance of each calibration standard and the sample solution(s) against the 0.1 M HCl blank.

    • Construct a calibration curve by plotting absorbance versus concentration.

    • Determine the concentration of Diampromide Hydrochloride in the sample solution from the calibration curve.

Comparative Performance and Method Selection

The choice of method is a trade-off between performance, speed, cost, and the specific question being asked. The table below summarizes the key performance characteristics to guide your decision-making process. All methods must be properly validated to determine parameters like accuracy, precision, specificity, limit of detection (LOD), and limit of quantitation (LOQ).[3][4][15]

Parameter HPLC-UV GC-MS UV-Vis Spectrophotometry
Specificity High (Separates from impurities)Very High (Mass-based detection)Low (Prone to interference)[5]
Sensitivity (Typical LOQ) ~10-50 ng/mL[8]<1 ng/mL[12][21]~0.5-1 µg/mL[22]
Sample Throughput ModerateLow (Extensive sample prep)High
Cost (Instrument/Run) Moderate / LowHigh / HighLow / Very Low
Sample Prep Complexity Low to ModerateHigh (Requires extraction & derivatization)[13]Very Low
Primary Application QC, Assay, Purity TestingForensic Toxicology, Bioanalysis, Trace AnalysisRaw Material ID, Simple Formulations
Decision-Making Framework

The following logic chart can guide your selection process based on your primary analytical need.

Decision_Tree start What is the primary analytical goal? goal1 Routine QC & Purity of API or Formulation? start->goal1 goal2 Trace Quantification in Complex Matrix (e.g., Blood)? start->goal2 goal3 Rapid Check of Pure Substance Concentration? start->goal3 method1 Use HPLC-UV goal1->method1 High Specificity & Good Throughput method2 Use GC-MS goal2->method2 Highest Sensitivity & Specificity Required method3 Use UV-Vis Spectrophotometry goal3->method3 Speed & Simplicity are Key caption Figure 4. Method Selection Logic.

Caption: Figure 4. Method Selection Logic.

Conclusion

The quantification of Diampromide Hydrochloride can be reliably achieved using several analytical techniques.

  • HPLC-UV stands out as the most versatile and robust method, offering an excellent balance of specificity, sensitivity, and throughput, making it ideal for most pharmaceutical development and quality control applications.[7][8]

  • GC-MS remains the undisputed gold standard for applications requiring the utmost sensitivity and confirmatory identification, such as in forensic and bioanalytical toxicology, despite its more complex workflow.[9][18]

  • UV-Vis Spectrophotometry serves as a valuable, cost-effective tool for the rapid analysis of pure materials and simple formulations where interfering substances are not a concern.[14]

Ultimately, the responsibility lies with the analyst to select the most suitable procedure and to perform a thorough validation to demonstrate that the method is fit for its intended purpose.[3][4] This guide provides the foundational framework and practical protocols to empower you to make that choice with scientific rigor and confidence.

References

  • A Universal Reversed‑Phase HPLC Method for Pharmaceutical Analysis. (2022). LCGC North America.
  • ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy.
  • Quality Guidelines. ICH.
  • Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. (2021). FDA.
  • HPLC and UV Spectroscopy in Pharmaceutical Analysis.
  • Analysis of Opioids Using Isotope Dilution With GC/MS/MS. (2015).
  • Q2(R1) Validation of Analytical Procedures: Text and Methodology. (2005).
  • Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. (1995). European Medicines Agency.
  • Comparative Study of UV And HPLC Methods for Estim
  • GC-MS analysis of multiply derivatized opioids in urine.
  • A Novel and Validated GC-MS/MS Method for the Detection of Four Opioids and Seven Fentanoids in Oral Fluid for Forensic Applic
  • Development and Evaluation of a Synthetic Opioid Targeted Gas Chromatography Mass Spectrometry (GC-MS) Method. ChemRxiv.
  • Development and Evaluation of a Synthetic Opioid Targeted Gas Chromatography Mass Spectrometry (GC-MS) Method. (2021). National Institute of Standards and Technology.
  • Development and Validation of a HPLC and an UV Spectrophotometric Methods for Determination of Dexibuprofen in Pharmaceutical Prepar
  • Validation of a Simple HPLC/UV Method for Assay and In Vitro Release of Glycosaminoglycan from Pharmaceutical Formul
  • Analytical Methods for the Determination of Diamorphine (Heroin)
  • Diampromide Hydrochloride. LGC Standards.
  • How new nanotechnologies are changing the opioid analysis scenery? A comparison with classical analytical methods. (2024). Wowters Kluwer.
  • Diampromide (hydrochloride) (CAS Number: 1346602-83-2). Cayman Chemical.
  • DIAMPROMIDE-D5 HYDROCHLORIDE.
  • Diampromide (hydrochloride). Cayman Chemical.
  • Diampromide. Wikipedia.
  • Development and Validation of a Novel LC-MS/MS Opioid Confirmation Assay: Evaluation of β-glucuronidase En. (2016). Oxford Academic.
  • Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry Assay for Quantifying Fentanyl and 22 Analogs and Metabolites in Whole Blood, Urine, and Hair. (2019). Frontiers.
  • Quantitative LC-MS/MS Analysis of Opi
  • Direct analysis in real time mass spectrometry (DART-MS/MS) for rapid urine opioid detection in a clinical setting. (2024). Kura Biotech.
  • A Comparative Guide to Analytical Methods for Dihydromyricetin Quantific
  • Method for the Analysis and Quantitation of Pharmaceutical Counterions Utilizing Hydrophilic Interaction Liquid Chrom
  • Determination of metoclopramide hydrochloride in pharmaceuticals and spiked human urine through diazotization reaction. Journal of Food and Drug Analysis.
  • Quantitative Determination of Citalopram Hydrobromide by Spectrophotometry and Chemometry in Presence of Its Degradation Products and Additives in Pharmaceutical Preparation.

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